4-Acetamido-2',3-dimethylazobenzene

• CAS: 588-23-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Structure of 4-Acetamido-2',3-dimethylazobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and physicochemical properties of 4-Acetamido-2',3-dimethylazobenzene (IUPAC name: N-[2-methyl-4-[(2-methylphenyl)diazenyl]phenyl]acetamide). This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of this specific azobenzene derivative. The guide will cover its chemical identity, a detailed synthesis protocol, and a summary of its known spectral characteristics. Furthermore, it will touch upon the toxicological considerations based on related azo compounds and outline future directions for research.

Introduction to Azobenzenes and Their Significance

Azobenzenes are a class of organic compounds characterized by the presence of a diazene functional group (-N=N-) connecting two aryl rings. This chromophore is responsible for their characteristic color. The azobenzene scaffold is of significant interest in various scientific fields due to the trans-cis isomerization of the azo bond upon photoirradiation, making them valuable components in the development of photoswitchable materials, molecular machines, and targeted drug delivery systems. The substitution pattern on the aryl rings significantly influences the electronic and steric properties of the molecule, thereby tuning its photochemical behavior and biological activity.

4-Acetamido-2',3-dimethylazobenzene, also known as o-Acetamidoazotoluene, is a derivative of azobenzene with an acetamido group and two methyl groups strategically placed on the phenyl rings. These substitutions are expected to modulate its electronic properties and steric hindrance around the azo bond, potentially influencing its isomerization characteristics and interactions with biological systems. This guide aims to provide a detailed technical understanding of this specific molecule.

Physicochemical Properties of 4-Acetamido-2',3-dimethylazobenzene

A thorough understanding of the physicochemical properties is fundamental for the application of any chemical compound in research and development.

Property	Value	Source
IUPAC Name	N-[2-methyl-4-[(2-methylphenyl)diazenyl]phenyl]acetamide	[PubChem][1]
Synonyms	o-Acetamidoazotoluene, N-Acetyl-o-aminoazotoluene, 4'-o-Tolylazo-o-acetotoluidine	[Tokyo Chemical Industry Co., Ltd.][2]
CAS Number	588-23-8	[Tokyo Chemical Industry Co., Ltd.][2]
Molecular Formula	C₁₆H₁₇N₃O	[Tokyo Chemical Industry Co., Ltd.][2]
Molecular Weight	267.33 g/mol	[Tokyo Chemical Industry Co., Ltd.][2]
Appearance	Orange to Brown powder to crystal	[Tokyo Chemical Industry Co., Ltd.][2]
Melting Point	186.0 to 190.0 °C	[Tokyo Chemical Industry Co., Ltd.][2]
Purity	>98.0% (HPLC)	[Tokyo Chemical Industry Co., Ltd.][2]

Synthesis of 4-Acetamido-2',3-dimethylazobenzene

The synthesis of 4-Acetamido-2',3-dimethylazobenzene is typically achieved through a classic diazotization-coupling reaction. This well-established method in azo chemistry involves two key steps: the formation of a diazonium salt from an aromatic amine and its subsequent reaction with a suitable coupling component.

Synthetic Pathway

The logical synthetic route involves the diazotization of 2,3-dimethylaniline followed by an azo coupling reaction with N-(2-methylphenyl)acetamide (N-acetyl-o-toluidine).

Caption: Synthetic workflow for 4-Acetamido-2',3-dimethylazobenzene.

Detailed Experimental Protocol

This protocol is based on established procedures for diazotization and azo coupling reactions.[3]

Materials:

• 2,3-Dimethylaniline

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• N-(2-methylphenyl)acetamide (N-acetyl-o-toluidine)

• Sodium hydroxide (NaOH)

• Ice

• Ethanol (for recrystallization)

Step 1: Diazotization of 2,3-Dimethylaniline

• In a 250 mL beaker, dissolve a specific molar equivalent of 2,3-dimethylaniline in a solution of concentrated hydrochloric acid and water.

• Cool the resulting solution to 0-5 °C in an ice-salt bath with constant stirring. The amine hydrochloride may precipitate.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred suspension. Maintain the temperature below 5 °C throughout the addition. The formation of the diazonium salt is indicated by a color change.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture for an additional 15-20 minutes at 0-5 °C. The resulting solution contains the 2,3-dimethylbenzenediazonium chloride.

Step 2: Azo Coupling Reaction

• In a separate beaker, dissolve a molar equivalent of N-(2-methylphenyl)acetamide in an aqueous sodium hydroxide solution.

• Cool this solution to below 10 °C in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the cold alkaline solution of N-(2-methylphenyl)acetamide with vigorous stirring. A colored precipitate of 4-Acetamido-2',3-dimethylazobenzene should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete coupling.

• Filter the crude product using vacuum filtration and wash it thoroughly with cold water to remove any unreacted salts and base.

Step 3: Purification

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product as orange to brown crystals.

• Dry the purified crystals in a vacuum oven at a moderate temperature.

Self-Validating System: The success of the synthesis can be monitored at each stage. The formation of the diazonium salt can be tested with a starch-iodide paper (a blue-black color indicates excess nitrous acid). The completion of the coupling reaction is evident by the intense color formation. The purity of the final product can be confirmed by its sharp melting point and spectroscopic analysis.

Molecular Structure and Spectroscopic Characterization

The structural elucidation of 4-Acetamido-2',3-dimethylazobenzene is accomplished through a combination of spectroscopic techniques.

Caption: Spectroscopic techniques for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons, the two methyl groups on the phenyl rings, the acetyl methyl group, and the amide proton. The aromatic region will likely display a complex splitting pattern due to the various substitutions. The amide proton (N-H) signal is expected to be a broad singlet.

• ¹³C NMR: The spectrum will show characteristic signals for the aromatic carbons, the methyl carbons, the carbonyl carbon of the acetamido group, and the acetyl methyl carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum provides valuable information about the functional groups present in the molecule. Key characteristic peaks are expected for:

• N-H stretching: A peak in the region of 3200-3400 cm⁻¹ corresponding to the amide N-H bond.

• C=O stretching: A strong absorption band around 1660-1680 cm⁻¹ for the amide carbonyl group.

• N=N stretching: A weak to medium intensity band in the 1400-1450 cm⁻¹ region, characteristic of the azo group.

• C-H stretching: Peaks in the 2850-3100 cm⁻¹ range for the aromatic and methyl C-H bonds.

• Aromatic C=C stretching: Bands in the 1450-1600 cm⁻¹ region.

UV-Visible Spectroscopy

Azobenzene derivatives exhibit characteristic absorption bands in the UV-visible region.

• π-π* transition: A strong absorption band is expected in the UV region (around 320-350 nm), corresponding to the π-π* transition of the conjugated aromatic system.

• n-π* transition: A weaker absorption band is anticipated in the visible region (around 440-450 nm), corresponding to the n-π* transition of the azo group.[4] The position of this band is sensitive to solvent polarity.

Toxicological and Biological Profile

Specific toxicological and biological activity data for 4-Acetamido-2',3-dimethylazobenzene are not extensively reported in the available literature. However, the toxicology of related azo compounds, particularly those with amino and methyl substitutions, has been studied.

Many azo dyes are known to be potential carcinogens.[7] The carcinogenicity often arises from the metabolic cleavage of the azo bond, which can release potentially harmful aromatic amines. For instance, o-aminoazotoluene, a related compound, is classified as possibly carcinogenic to humans (Group 2B) by the International Agency for Research on Cancer (IARC).[8] Therefore, it is reasonable to handle 4-Acetamido-2',3-dimethylazobenzene with appropriate safety precautions, assuming potential toxicity until specific data becomes available.

The biological activities of acetamido-substituted azo compounds are an area of active research, with some derivatives showing potential as anticancer agents.[8] However, specific studies on the cytotoxicity or anticancer properties of 4-Acetamido-2',3-dimethylazobenzene are needed to ascertain its potential in drug development.

Conclusion and Future Directions

4-Acetamido-2',3-dimethylazobenzene is a structurally interesting molecule with potential for applications in materials science and medicinal chemistry. This guide has provided a comprehensive overview of its known physicochemical properties and a detailed, logical protocol for its synthesis. While spectroscopic characterization can be predicted based on its structure, a significant gap exists in the experimental data for its NMR, FTIR, and UV-Vis spectra.

Furthermore, the biological and toxicological profile of this specific compound remains largely unexplored. Future research should focus on:

• Detailed Spectroscopic Analysis: Recording and publishing the complete ¹H NMR, ¹³C NMR, FTIR, and UV-Vis spectra to create a definitive reference for this compound.

• X-ray Crystallography: Determining the single-crystal X-ray structure to provide precise bond lengths, bond angles, and information on its solid-state packing.

• Biological Evaluation: Investigating its potential biological activities, including cytotoxicity against various cancer cell lines, to explore its therapeutic potential.

• Toxicological Studies: Conducting thorough toxicological assessments, including mutagenicity assays like the Ames test, to establish a comprehensive safety profile.

The elucidation of these properties will be crucial for unlocking the full potential of 4-Acetamido-2',3-dimethylazobenzene in various scientific and industrial applications.

References

• ResearchGate. (n.d.). (a) UV-Vis absorbance spectra of 4 in DCM at the photostationary state... Retrieved from [Link]

• ResearchGate. (n.d.). Diazotization-Coupling Reaction --.doc. Retrieved from [Link]

• SpectraBase. (n.d.). 2-(2-Methyl-naphthalen-1-ylmethylsulfanyl)-N-phenyl-acetamide. Retrieved from [Link]

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• National Toxicology Program. (n.d.). RoC Profile: 4-Dimethylaminoazobenzene. Retrieved from [Link]

• PubChem. (n.d.). o-Aminoazotoluene. Retrieved from [Link]

• PubMed. (2010). Synthesis of 2-substituted-N-[4-(1-methyl-4,5-diphenyl-1H-imidazole-2-yl)phenyl]acetamide Derivatives and Evaluation of Their Anticancer Activity. Retrieved from [Link]

• MDPI. (2022). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• PubChem. (n.d.). 4-Acetamido-2',3-dimethylazobenzene. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (n.d.). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Retrieved from [Link]

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Technical Monograph: 4-Acetamido-2',3-dimethylazobenzene

This technical guide provides an in-depth analysis of 4-Acetamido-2',3-dimethylazobenzene , a significant derivative in the study of azo dye carcinogenesis and chemical toxicology.[1]

[1][2]

Chemical Identity & Nomenclature

Topic Focus: The systematic derivation of the IUPAC name and structural identification.

Systematic Nomenclature

While the common name "4-Acetamido-2',3-dimethylazobenzene" is widely used in toxicological literature, the rigorous IUPAC name provides the precise structural connectivity required for database indexing and regulatory filing.[1]

• Preferred IUPAC Name:

  -{2-methyl-4-[(2-methylphenyl)diazenyl]phenyl}acetamide[1][2][3]

• CAS Registry Number: 588-23-8[1][2][3][4][5]

• Molecular Formula:

  [1][2][3][4]

• Molecular Weight: 267.33 g/mol [1][2][3][4]

• SMILES: CC(=O)NC1=C(C)C=C(C=C1)N=NC1=CC=CC=C1C

Structural Derivation

The molecule is an acetylated derivative of

-aminoazotoluene (Solvent Yellow 3). The nomenclature breaks down as follows:

• Parent Structure: Acetamide (

  ).[1]
• -Substituent: A phenyl ring attached to the amide nitrogen.[1]

• Ring A Substituents:

  • Position 1: Attached to Acetamide nitrogen.[1]

  • Position 2: Methyl group (

    ).[1][6]

  • Position 4: Diazenyl group (

    ).[1][6][7]

• Ring B (Distal): A 2-methylphenyl (

  -tolyl) group attached to the diazenyl linkage.[1]

Isomeric Note: The "2',3-dimethyl" designation in the common name refers to the relative positions of the methyl groups on the azobenzene core.[1] The methyl on the acetamido-bearing ring is at position 3 relative to the azo linkage (or position 2 relative to the acetamido group), and the methyl on the distal ring is at position 2'.[1]

Synthesis & Manufacturing Protocol

Core Requirement: A self-validating experimental workflow.

The synthesis involves a two-stage process: the construction of the azo backbone via diazonium coupling, followed by

-acetylation.[1]

Reaction Pathway Diagram

The following diagram illustrates the logical flow from precursor selection to the final purified product.

Figure 1: Step-wise synthesis pathway from o-toluidine to the N-acetylated azo dye.[1]

Experimental Protocol

Stage 1: Synthesis of -Aminoazotoluene (Precursor)[1]

• Diazotization: Dissolve 0.1 mol of

  -toluidine in dilute HCl. Cool to 0–5°C. Add stoichiometric dropwise to generate the diazonium salt.[1]

• Coupling: Add a second equivalent of

  -toluidine dissolved in dilute acid. Maintain temperature at 10–15°C for 2 hours.

  • Mechanism Check: Acidic conditions favor coupling at the carbon para to the amino group (C-coupling) rather than the nitrogen (N-coupling/diazoamino formation).[1]

• Isolation: Neutralize with sodium acetate to precipitate the free base.[1] Filter and recrystallize from ethanol.

Stage 2: Acetylation to Target Molecule[1]

• Reagents: Dissolve 10 g of purified

  -aminoazotoluene in 50 mL of glacial acetic acid.

• Reaction: Add 1.2 equivalents of acetic anhydride. Reflux the mixture for 1 hour.

  • Endpoint Control: Monitor via TLC (Silica gel; Hexane:Ethyl Acetate 3:1).[1] The starting amine spot (lower

    ) should disappear.[1]

• Work-up: Pour the hot solution into 300 mL of ice-cold water with vigorous stirring. The product will precipitate as an orange/brown solid.[1]

• Purification: Filter the solid and wash with cold water. Recrystallize from ethanol to achieve HPLC-grade purity (>98%).

Physicochemical Properties

Data Presentation: Essential data for identification and handling.[1]

Property	Value	Method/Condition
Appearance	Orange to Brown crystalline powder	Visual Inspection
Melting Point	186.0 – 190.0 °C	Capillary Method
Solubility	Soluble in DMSO, Ethanol, Acetone; Insoluble in Water	25°C
UV-Vis Absorption		In Methanol
Purity Standard		HPLC (Area %)
Storage	2–8°C, Protect from light	Light Sensitive

Biological Activity & Mechanism of Action

Expertise & Experience: This section details why this molecule is critical in cancer research.

4-Acetamido-2',3-dimethylazobenzene acts as a pro-carcinogen .[1] It is not carcinogenic per se but requires metabolic activation by host enzymes to generate reactive electrophiles that damage DNA.[1] This mechanism parallels that of 2-acetylaminofluorene (AAF).[1]

Metabolic Activation Pathway

The liver metabolizes the compound via the Cytochrome P450 system and Phase II transferases.[1]

• N-Hydroxylation: CYP450 enzymes oxidize the amide nitrogen to form an

  -hydroxy derivative (hydroxamic acid).[1]

• Esterification: The

  -hydroxy group is sulfated (by sulfotransferases) or acetylated (by acetyltransferases).[1]

• Genotoxicity: The resulting esters are unstable and spontaneously lose the sulfate/acetate group to form a highly reactive nitrenium ion .[1] This electrophile attacks the C8 position of guanine residues in DNA, causing mutations.[1]

Figure 2: Metabolic activation pathway leading to genotoxic DNA adduct formation.[1]

Analytical Methodologies

Trustworthiness: Validated methods for detection.[1]

High-Performance Liquid Chromatography (HPLC)

For quality control and metabolic tracking, the following reverse-phase method is recommended.

• Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 50% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV-Vis Diode Array at 360 nm (isosbestic point) and 490 nm (absorption max).[1]

• Retention Time: Expect elution after the non-acetylated precursor due to increased hydrophobicity from the acetyl group.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 562757, 4-Acetamido-2',3-dimethylazobenzene.[1] Retrieved from [Link][1]

• International Agency for Research on Cancer (IARC). Monographs on the Evaluation of Carcinogenic Risks to Humans: Some Aromatic Azo Compounds.[1] Vol 8. Retrieved from [Link][1]

• Miller, J. A., & Miller, E. C. (1969).[1] The Metabolic Activation of Carcinogenic Aromatic Amines and Amides.[1] Progress in Experimental Tumor Research.[1] Link: [Link]

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An In-depth Technical Guide to 4-Acetamido-2',3-dimethylazobenzene and Its Analogs for Advanced Research Applications

This guide provides a comprehensive technical overview of 4-Acetamido-2',3-dimethylazobenzene, a compound of significant interest in the fields of chemical biology and toxicology. We will delve into its chemical identity, synthesis, and the critical context provided by its relationship with its parent amine, o-aminoazotoluene. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of this compound and its related structures for their work.

Introduction: The Significance of N-Acetylation in Azo Compounds

Azo compounds, characterized by the R-N=N-R' functional group, represent the largest class of synthetic dyes.[1] Their utility spans various industries, but their biological activity, particularly the potential for carcinogenicity, has made them a subject of intense scientific scrutiny. The metabolic activation of many aromatic amines to carcinogenic species is a well-established paradigm in toxicology. N-acetylation, a common metabolic step, can either detoxify or, in some cases, contribute to the bioactivation of these compounds.[2]

4-Acetamido-2',3-dimethylazobenzene (N-Acetyl-o-aminoazotoluene) is the N-acetylated derivative of o-aminoazotoluene (4-Amino-2',3'-dimethylazobenzene), a compound recognized as reasonably anticipated to be a human carcinogen.[3] Understanding the acetylated form is crucial, as it may be a metabolite, a detoxification product, or a potential pro-drug that can be hydrolyzed back to the parent amine in vivo. This guide will, therefore, treat 4-Acetamido-2',3-dimethylazobenzene not in isolation, but in the critical context of its carcinogenic precursor.

Chemical Identity and Physicochemical Properties

A clear understanding of a compound's identity and properties is fundamental to any research application. This section provides a consolidated overview of 4-Acetamido-2',3-dimethylazobenzene and its parent amine.

Synonyms and Identifiers

• 4-Acetamido-2',3-dimethylazobenzene:

  • IUPAC Name: N-[2-methyl-4-[(2-methylphenyl)diazenyl]phenyl]acetamide[4]

  • Common Synonyms: o-Acetamidoazotoluene, N-Acetyl-o-aminoazotoluene, 4'-o-Tolylazo-o-acetotoluidine

  • CAS Number: 588-23-8[4]

• Related Compound: o-Aminoazotoluene

  • IUPAC Name: 2-methyl-4-[(E)-(2-methylphenyl)diazenyl]aniline

  • Common Synonyms: 4-Amino-2',3-dimethylazobenzene, C.I. Solvent Yellow 3[5]

  • CAS Number: 97-56-3[5]

Physicochemical Data

The following table summarizes the key physicochemical properties of 4-Acetamido-2',3-dimethylazobenzene and its parent amine, o-aminoazotoluene.

Property	4-Acetamido-2',3-dimethylazobenzene	o-Aminoazotoluene	Reference(s)
Molecular Formula	C₁₆H₁₇N₃O	C₁₄H₁₅N₃	[4],[5]
Molecular Weight	267.33 g/mol	225.29 g/mol	[4],[5]
Appearance	Orange to brown powder/crystal	Reddish-brown to golden crystals	,[5]
Melting Point	186.0 to 190.0 °C	101-102 °C	,[5]
Solubility	Data not widely available, likely soluble in organic solvents.	Soluble in alcohol, ether, chloroform, oils, and fats; practically insoluble in water.	[3]

Synthesis and Purification

The synthesis of 4-Acetamido-2',3-dimethylazobenzene is most commonly achieved through the acetylation of its parent amine, o-aminoazotoluene. The synthesis of o-aminoazotoluene itself is a classical azo coupling reaction.

Synthesis of the Precursor: o-Aminoazotoluene

The industrial synthesis of o-aminoazotoluene involves the diazotization of o-toluidine followed by coupling with another molecule of o-toluidine.[5]

Caption: Synthesis of o-Aminoazotoluene.

Experimental Protocol: Acetylation of o-Aminoazotoluene

The following protocol describes a general method for the N-acetylation of an aromatic amine, which can be adapted for the synthesis of 4-Acetamido-2',3-dimethylazobenzene. The use of acetic anhydride is a common and effective method.[6]

Materials:

• o-Aminoazotoluene (1 equivalent)

• Acetic anhydride (1.5 - 2.0 equivalents)

• Pyridine (solvent)[7]

• Dichloromethane (for extraction)

• 1 M HCl (for washing)

• Saturated aqueous NaHCO₃ (for washing)

• Brine (for washing)

• Anhydrous Na₂SO₄ or MgSO₄ (for drying)

• Silica gel for column chromatography

Procedure:

• Dissolve o-aminoazotoluene in pyridine under an inert atmosphere (e.g., Argon).[7]

• Cool the solution to 0°C in an ice bath.

• Slowly add acetic anhydride to the cooled solution with stirring.[7]

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitor by TLC).[7]

• Quench the reaction by the addition of methanol.

• Dilute the mixture with dichloromethane and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 4-Acetamido-2',3-dimethylazobenzene.

Caption: Experimental workflow for acetylation.

Spectral Characterization

For unambiguous identification and quality control, a comprehensive spectral analysis is essential. Below are the expected spectral data for 4-Acetamido-2',3-dimethylazobenzene.

Spectral Data	4-Acetamido-2',3-dimethylazobenzene	Reference(s)
¹H NMR	Expected signals for aromatic protons, two distinct methyl groups on the phenyl rings, and a methyl group of the acetyl moiety, as well as a singlet for the amide proton.	Inferred from general knowledge of NMR spectroscopy.
¹³C NMR	Expected signals for aromatic carbons, methyl carbons, and the carbonyl carbon of the acetyl group.	Inferred from general knowledge of NMR spectroscopy.
FT-IR (cm⁻¹)	Expected characteristic peaks for N-H stretching (amide), C=O stretching (amide), C-N stretching, and aromatic C-H and C=C stretching.	Inferred from general principles of IR spectroscopy.
Mass Spec (GC-MS)	Molecular ion peak (m/z = 267) and characteristic fragmentation patterns.[4]	[4]

Biological Activity and Toxicological Profile

The biological significance of 4-Acetamido-2',3-dimethylazobenzene is intrinsically linked to the known carcinogenicity of its parent amine, o-aminoazotoluene.

The Carcinogenicity of o-Aminoazotoluene

o-Aminoazotoluene is classified as reasonably anticipated to be a human carcinogen based on sufficient evidence from animal studies.[3] Dietary administration has been shown to cause liver, lung, and bladder tumors in various animal models.[3] The carcinogenicity of aromatic amines is often dependent on metabolic activation, which can involve N-hydroxylation followed by esterification to form reactive electrophiles that can bind to DNA.

Metabolism and Potential for Deacetylation

N-acetylation is a key step in the metabolism of aromatic amines. While it is often a detoxification pathway, the resulting amide can be hydrolyzed back to the parent amine by enzymes such as amidases in various tissues, including the liver. Therefore, it is plausible that 4-Acetamido-2',3-dimethylazobenzene can act as a pro-carcinogen, releasing the carcinogenic o-aminoazotoluene upon metabolic deacetylation in vivo.

The metabolism of o-aminoazotoluene itself is complex, involving N-glucuronidation, hydroxylation, and cleavage of the azo linkage to produce other aromatic amines like o-toluidine.[5]

Caption: Postulated metabolic activation pathway.

Related Compounds and Structure-Activity Relationships

The carcinogenicity of aminoazobenzene dyes is highly dependent on their chemical structure. Studies have shown that the presence and position of methyl groups can significantly influence their carcinogenic potential.[5] For instance, the methyl groups in o-aminoazotoluene are thought to contribute to its carcinogenic activity.

Other related compounds of interest include:

• Diacetylaminoazotoluene: The diacetylated derivative of o-aminoazotoluene.[4]

• 3,3'-Dimethylazobenzene: An isomer with a different substitution pattern.

• 4-Aminoazobenzene: The parent compound of the aminoazobenzene dye family, which is also a known carcinogen.[2]

The study of these and other analogs is crucial for developing structure-activity relationships (SAR) that can help predict the toxicity of other azo dyes.

Applications in Research

Given the toxicological profile of its parent compound, 4-Acetamido-2',3-dimethylazobenzene is primarily of interest in the following research areas:

• Metabolism Studies: As a potential metabolite of o-aminoazotoluene, it can be used as an analytical standard in studies investigating the metabolic fate of this carcinogen.

• Toxicology Research: It can be used to study the role of N-acetylation and deacetylation in the carcinogenicity of aromatic amines.

• Chemical Intermediate: It may serve as a starting material or intermediate in the synthesis of other azo compounds for research purposes.

Conclusion and Future Perspectives

4-Acetamido-2',3-dimethylazobenzene is more than just another azo compound; it is a key molecule for understanding the complex interplay between metabolism and toxicity of aromatic amines. While its direct applications in drug development are unlikely due to the carcinogenicity of its parent amine, its value as a research tool in toxicology and chemical biology is significant. Future research should focus on elucidating the specific enzymes responsible for its deacetylation in vivo and quantifying its contribution to the overall carcinogenic load of o-aminoazotoluene. A deeper understanding of the structure-activity relationships within this class of compounds will be invaluable for designing safer dyes and for assessing the risks associated with exposure to aromatic amines.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7359, o-Aminoazotoluene. [Link]

• National Toxicology Program. (2021). 15th Report on Carcinogens. o-Aminoazotoluene. [Link]

• International Journal of Creative Research Thoughts. (2023). Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions. [Link]

• Journal of Chemical Sciences. (2012). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. [Link]

• GlycoPOD. (2021). O-Acetylation using acetic anhydride in pyridine. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 562757, 4-Acetamido-2',3-dimethylazobenzene. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6751, Diacetylaminoazotoluene. [Link]

• Chemos GmbH & Co. KG. Safety Data Sheet: 4-aminoazobenzene. [Link]

• Molecules. (2020). Classifications, properties, recent synthesis and applications of azo dyes. [Link]

Sources

• 1. 4,4'-Dimethylazobenzene as a chemical actinometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US4537991A - Process for the direct acetylation of aromatic amines - Google Patents [patents.google.com]
• 4. US3409670A - Acylation of aromatic amines - Google Patents [patents.google.com]
• 5. o-Aminoazotoluene - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ijcrt.org [ijcrt.org]
• 7. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Acetamido-2',3-dimethylazobenzene

Welcome to the technical support center for the synthesis of 4-Acetamido-2',3-dimethylazobenzene. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure a successful synthesis and high-yield outcome. As a Senior Application Scientist, my goal is to provide you with not just the steps, but the scientific reasoning behind them, empowering you to navigate the nuances of this synthesis with confidence.

Troubleshooting Guide: Common Issues and Solutions

Low yield or complete failure of the synthesis of 4-Acetamido-2',3-dimethylazobenzene can almost always be traced back to suboptimal conditions in one of the two critical stages: the diazotization of 2,3-dimethylaniline or the subsequent azo coupling with acetanilide. This table outlines common problems, their probable causes, and actionable solutions.

Observed Problem	Probable Cause(s)	Recommended Solutions & Explanations
Low or No Product Formation (Reaction mixture remains light in color)	1. Decomposition of the Diazonium Salt: The 2,3-dimethylbenzenediazonium chloride intermediate is thermally unstable and decomposes rapidly at temperatures above 5 °C, releasing nitrogen gas and preventing the coupling reaction.[1][2]	Maintain Strict Temperature Control: Ensure the diazotization reaction is maintained between 0-5 °C using an ice-salt bath. The solution of sodium nitrite should also be pre-chilled before slow, dropwise addition to the acidic solution of 2,3-dimethylaniline.
2. Incorrect pH for Diazotization: The formation of the essential electrophile, the nitrosonium ion (NO+), from sodium nitrite requires a strongly acidic medium.[3][4]	Ensure Sufficient Acidity: Use a sufficient excess of a strong mineral acid like hydrochloric acid to maintain a low pH throughout the diazotization step. This ensures the complete conversion of sodium nitrite to nitrous acid and subsequently to the nitrosonium ion.
Formation of a Dark, Tarry, or Oily Product	1. Self-Coupling of the Diazonium Salt: If the concentration of the diazonium salt is too high, or if it is not consumed quickly enough by the coupling partner, it can react with itself, leading to polymeric byproducts.[1]	Slow Addition and Efficient Stirring: Add the freshly prepared, cold diazonium salt solution slowly and in portions to the acetanilide solution with vigorous stirring. This ensures that the diazonium salt reacts with the acetanilide as soon as it is introduced.
2. Reaction Temperature Too High During Coupling: While the coupling reaction can often be performed at slightly higher temperatures than diazotization, excessive heat can still lead to decomposition and side reactions.	Controlled Coupling Temperature: Maintain the temperature of the acetanilide solution at or below 10 °C during the addition of the diazonium salt.
Product Precipitates Unevenly or as an Oily Substance	1. Incorrect pH for Coupling: The azo coupling of a diazonium salt with an activated aromatic amine like acetanilide is optimal under slightly acidic conditions (pH 4-5).[5][6] Too low a pH deactivates the acetanilide, while a basic pH can lead to the formation of unwanted diazoate ions.	Buffer the Reaction Mixture: Use a buffer, such as a solution of sodium acetate in glacial acetic acid, to maintain the pH in the optimal range for coupling. This neutralizes the strong acid from the diazotization step.[7][8]
2. Poor Solubility of Reactants or Product: If the reactants or the product are not sufficiently soluble in the reaction medium, precipitation can be uncontrolled, leading to impurities and a non-crystalline product.	Use an Appropriate Solvent System: Ensure that both the acetanilide solution and the final product have adequate solubility in the chosen solvent system at the reaction and crystallization temperatures. Ethanol or a mixture of ethanol and water is often a good choice for recrystallization.[9]
Final Product has a Dull or Incorrect Color	1. Presence of Impurities: Impurities from starting materials or side products can be co-precipitated with the desired azo dye, affecting its color.	Purify Starting Materials and Final Product: Ensure the 2,3-dimethylaniline and acetanilide are of high purity. Recrystallize the final product from a suitable solvent, such as ethanol, to remove impurities.[9]
2. Oxidation of Starting Materials or Product: Aromatic amines can be susceptible to air oxidation, which can lead to colored impurities.	Work Under an Inert Atmosphere (Optional but Recommended): For very high purity applications, performing the reaction under a nitrogen or argon atmosphere can minimize oxidative side reactions.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis.

Caption: Troubleshooting workflow for 4-Acetamido-2',3-dimethylazobenzene synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to keep the diazotization reaction below 5°C?

A1: The diazonium salt formed from the aromatic amine is highly reactive and unstable at higher temperatures.[1][2] Above 5°C, it readily decomposes, losing nitrogen gas (N₂) to form a highly reactive aryl cation. This cation can then react with water to form a phenol, leading to a significant reduction in the yield of the desired azo compound and the formation of phenolic impurities.

Q2: What is the purpose of using sodium acetate in the coupling reaction?

A2: The diazotization step is carried out in a strongly acidic solution. However, the subsequent azo coupling with acetanilide requires a less acidic environment (ideally pH 4-5).[5][6] Sodium acetate is the salt of a weak acid (acetic acid) and a strong base (sodium hydroxide). When added to the reaction mixture, it acts as a buffer, neutralizing the excess strong acid and raising the pH to the optimal range for the coupling reaction to proceed efficiently.[7]

Q3: Can I use a different aromatic amine instead of 2,3-dimethylaniline?

A3: Yes, the general procedure of diazotization followed by azo coupling is applicable to a wide range of primary aromatic amines. However, the specific reaction conditions, such as the stability of the diazonium salt and the optimal pH for coupling, may vary. The electronic and steric properties of the substituents on the aromatic ring will influence the reactivity of both the diazonium salt and the coupling partner.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is an effective technique for monitoring the progress of the reaction.[9][10][11] You can spot the starting materials (2,3-dimethylaniline and acetanilide) and aliquots of the reaction mixture on a TLC plate (e.g., silica gel). The formation of the colored product will be visible as a new spot with a different Rf value from the starting materials. The reaction is considered complete when the spot corresponding to the limiting reagent has disappeared.

Q5: My final product is a powder, but I need crystals for X-ray diffraction. How can I improve crystallinity?

A5: The key to obtaining good quality crystals is slow crystal growth. After dissolving your crude product in a minimum amount of hot solvent for recrystallization, allow the solution to cool slowly to room temperature. Avoid disturbing the flask during this process. Once at room temperature, you can then place it in a refrigerator and subsequently a freezer to maximize crystal formation. If the product crashes out of solution too quickly, try using a solvent pair for recrystallization.[12][13]

Experimental Protocols

Synthesis of 4-Acetamido-2',3-dimethylazobenzene

This synthesis is a two-step, one-pot procedure involving the diazotization of 2,3-dimethylaniline followed by an in-situ azo coupling reaction with acetanilide.

Materials:

• 2,3-Dimethylaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Acetanilide

• Glacial Acetic Acid

• Sodium Acetate

• Ethanol (for recrystallization)

• Distilled Water

• Ice

Equipment:

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Ice-salt bath

• Buchner funnel and filter flask

• Melting point apparatus

• TLC plates (silica gel) and developing chamber

Step 1: Diazotization of 2,3-Dimethylaniline

• In a 250 mL beaker, dissolve 2.42 g (0.02 mol) of 2,3-dimethylaniline in 10 mL of distilled water and 5 mL of concentrated hydrochloric acid. Stir until a clear solution is obtained.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• In a separate 50 mL beaker, dissolve 1.45 g (0.021 mol) of sodium nitrite in 10 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold 2,3-dimethylaniline hydrochloride solution over 10-15 minutes. Maintain the temperature below 5 °C throughout the addition.

• After the addition is complete, stir the mixture for an additional 15 minutes in the ice bath. The resulting solution contains the 2,3-dimethylbenzenediazonium chloride.

Step 2: Azo Coupling with Acetanilide

• In a 500 mL beaker, dissolve 2.70 g (0.02 mol) of acetanilide in 20 mL of glacial acetic acid.

• To this solution, add a solution of 5.44 g (0.066 mol) of sodium acetate in 30 mL of water. Stir until the sodium acetate is fully dissolved.

• Cool this acetanilide solution to 5-10 °C in an ice bath.

• Slowly, and with vigorous stirring, add the freshly prepared, cold 2,3-dimethylbenzenediazonium chloride solution to the acetanilide solution.

• A colored precipitate should form immediately. Continue stirring the reaction mixture in the ice bath for 30-45 minutes to ensure the completion of the reaction.

Step 3: Isolation and Purification

• Collect the crude product by vacuum filtration using a Buchner funnel.

• Wash the filter cake with plenty of cold water to remove any unreacted salts and acids.

• Recrystallize the crude product from hot ethanol. Dissolve the solid in a minimum amount of boiling ethanol, and if necessary, add a small amount of hot water dropwise until the solution is just cloudy. Reheat to get a clear solution.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to complete crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and air dry.

Characterization

• Appearance: Orange to brown crystalline powder.[14]

• Melting Point: Determine the melting point of the purified product. The literature melting point is 187 °C.

• Thin-Layer Chromatography (TLC): Confirm the purity of the product by TLC using a suitable solvent system (e.g., ethyl acetate/hexane mixture). A single spot should be observed.

• Spectroscopy: Characterize the product using ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure.

Reaction Mechanism and Workflow Visualization

Chemical Reaction Pathway

The synthesis proceeds via a two-step electrophilic aromatic substitution mechanism.

Caption: Reaction pathway for the synthesis of 4-Acetamido-2',3-dimethylazobenzene.

References

• BenchChem. (n.d.). Technical Support Center: Optimizing Azo Coupling Reaction Yield.

• Chemistry Stack Exchange. (2015). What is the role of pH in azo coupling reaction of diazonium with phenol and aniline? Retrieved from [Link]

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). The thin layer chromatography (TLC) plate showing the presence of CI...
• Study.com. (n.d.). In the synthesis of azo dyes, why do we use glacial acetic acid with n,n-dimethylaniline? Why do we use sodium carbonate solution with 1-naphthol?
• International Journal of Research and Analytical Reviews. (n.d.). SYNTHESIS, CHARACTERIZATION, AND APPLICATIONS OF AZO COMPOUNDS FROM AROMATIC AMINES.

• Chemistry Stack Exchange. (2020). How are diazonium salts prepared without self coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Diazotization-Coupling Reaction --.doc.
• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.

• PMC. (2020). Classifications, properties, recent synthesis and applications of azo dyes. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Evaluation of an Azo Dye for the Chromogenic Detection of Metal Cations.
• Allen. (n.d.). Aniline when diazotized in cold and then treated with dimethyl aniline gives a coloured product. Its structure would be.
• Chegg.com. (2023). Solved What is the function of the glacial acetic acid?

• YouTube. (2018). Arenediazonium Salts With Diazo Coupling and Sandmeyer Reactions. Retrieved from [Link]

• Reddit. (2019). Recrystallization with two solvents.
• Westlab. (2024). Applications of Glacial Acetic Acid in Laboratory Settings and Research Activities.

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• Kennesaw State University. (n.d.). Recrystallization - Single Solvent.
• ResearchGate. (2025). Analysis and Identification of Acid Base Indicator Dyes by Thin-Layer Chromatography.
• ResearchGate. (2025). Reactivity of Diazoazoles and Azolediazonium Salts in C-Azo Coupling Reactions.
• Filo. (2021). Aniline when diazotized in cold and then treated with dimethyl aniline gi...

• Chemguide. (n.d.). some reactions of diazonium ions. Retrieved from [Link]

• Wiley-VCH. (2007). Supporting Information.
• DergiPark. (n.d.). Development of Thin Layer and High Performance Liquid Chromatographic Methods for The Analysis of Colourings Substances Used in the Printing Inks.
• Pharma Dost. (n.d.). PHARMACEUTICAL ORGANIC CHEMISTRY II LAB MANUAL.

• Chemistry LibreTexts. (2023). Reactions of Diazonium Salts. Retrieved from [Link]

• YouTube. (2021). Recrystallization: Choosing Solvent & Inducing Crystallization. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 4.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Aniline when diazotized in cold and then treated with dimethyl aniline gives a coloured product. Its structure would be [allen.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Diazotisation [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. homework.study.com [homework.study.com]
• 8. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijorarjournal.com [ijorarjournal.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. reddit.com [reddit.com]
• 13. Home Page [chem.ualberta.ca]
• 14. 4-Acetamido-2',3-dimethylazobenzene | 588-23-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Support Center: Optimizing HPLC Separation of Azo Dye Isomers

Welcome to the technical support center dedicated to the intricate science of separating azo dye isomers using High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and professionals in drug development who encounter the unique challenges posed by these structurally similar compounds. Here, we move beyond generic protocols to provide in-depth, field-proven insights grounded in scientific principles. Our goal is to empower you with the knowledge to not only troubleshoot existing methods but also to develop robust and reliable separation strategies from the ground up.

Troubleshooting Guide: A Causal Approach

This section addresses specific experimental issues in a question-and-answer format, focusing on the underlying causes to foster a deeper understanding of your chromatographic system.

Q1: My azo dye isomers are co-eluting or showing very poor resolution. What are the primary factors I should investigate?

A1: Co-elution of isomers is the most common challenge in azo dye analysis, stemming from their minute structural differences. A systematic approach to method development is crucial. The primary factors to investigate are the mobile phase composition, stationary phase chemistry, and temperature.[1]

• Mobile Phase Composition:

  • Organic Modifier: The choice and concentration of the organic modifier (e.g., acetonitrile vs. methanol) can significantly alter selectivity. Methanol, for instance, can offer better selectivity compared to acetonitrile for certain aromatic amines derived from azo dyes.[1] A shallow gradient or even isocratic elution with a fine-tuned organic percentage is often necessary to resolve closely related isomers.

  • pH Control: The pH of the mobile phase is a powerful tool for manipulating the retention and selectivity of ionizable azo dyes.[2][3] Many azo dyes contain acidic or basic functional groups. Adjusting the pH can alter their ionization state, thereby changing their interaction with the stationary phase and improving separation.[4][5] For reproducible results, it is critical to use a buffer and operate at a pH at least one unit away from the pKa of your analytes.[6]

• Stationary Phase Chemistry:

  • Standard C18 columns are a good starting point, but not all C18 columns are created equal. Differences in end-capping and silica purity can lead to variations in selectivity. For challenging separations, consider columns with alternative selectivities, such as phenyl-hexyl or biphenyl phases, which can offer different pi-pi interactions beneficial for aromatic isomers.

• Temperature:

  • Column temperature affects both the viscosity of the mobile phase and the kinetics of mass transfer. Increasing the temperature generally decreases retention times and can improve peak efficiency. However, its effect on the selectivity between isomers can be unpredictable and must be evaluated empirically.[1]

Q2: I'm observing significant peak tailing with my basic azo dye analytes. What is the cause, and how can I resolve it?

A2: Peak tailing for basic compounds is a classic issue in reversed-phase HPLC.[7] The primary cause is secondary interactions between the basic analytes and acidic residual silanol groups on the silica-based stationary phase.[8] These strong, non-ideal interactions lead to a portion of the analyte molecules being retained longer, resulting in a "tailing" peak shape.[7]

Here are proven strategies to mitigate peak tailing:

• Mobile Phase pH Adjustment: Operate at a low pH (e.g., pH 2.5-3.5). At this pH, the residual silanol groups are protonated and thus less likely to interact with protonated basic analytes. This "ion suppression" minimizes secondary interactions.[8]

• Use of High-Purity, End-Capped Columns: Modern HPLC columns are manufactured with high-purity silica and are extensively end-capped to minimize the number of accessible silanol groups. Using such a column is a fundamental step in preventing peak tailing for basic compounds.[8]

• Mobile Phase Additives: A small concentration (e.g., 0.1%) of an acidic modifier like formic acid or trifluoroacetic acid (TFA) in the mobile phase can help to protonate silanol groups and improve peak shape.

• Competitive Amines: In some cases, adding a small amount of a competitive base, such as triethylamine (TEA), to the mobile phase can saturate the active silanol sites, preventing them from interacting with your analyte.

Q3: My chromatogram shows split peaks for all my analytes. What does this indicate, and what are the troubleshooting steps?

A3: The appearance of split peaks for all analytes is typically indicative of a problem occurring at the head of the column or an issue with the sample injection.[9] It suggests that the sample band is being disturbed as it enters the column.

Here is a logical troubleshooting workflow:

• Check for a Column Void: A void or channel in the packing material at the column inlet can cause the sample to travel through two different paths, resulting in a split peak.[9] This can be caused by pressure shocks or dissolution of the silica bed at high pH. Reversing the column and flushing it with a solvent of intermediate polarity may sometimes resolve the issue. However, in most cases, the column will need to be replaced.

• Inspect for a Blocked Frit: A partially blocked inlet frit can also lead to a distorted flow path and split peaks.[9][10] Disconnecting the column and checking the system pressure without it can help diagnose a blockage. If the pressure is normal without the column, the frit is likely the issue. The frit can sometimes be cleaned by back-flushing the column, but replacement is often necessary.

• Evaluate Sample Solvent and Injection Volume: A mismatch between the sample solvent and the mobile phase can cause peak distortion, including splitting.[9] If the sample is dissolved in a much stronger solvent than the mobile phase, it can lead to poor peak shape. Whenever possible, dissolve the sample in the initial mobile phase.[11] Overloading the column with too much sample volume can also lead to peak splitting.[9]

Frequently Asked Questions (FAQs)

• What is the best starting point for developing a separation method for azo dye isomers?

  • A good starting point is a high-purity C18 column with a gradient elution from a buffered aqueous mobile phase (e.g., 20 mM ammonium formate at pH 3) to an organic modifier like methanol or acetonitrile.[1] A systematic screening of different columns, organic modifiers, and temperatures is recommended for optimal results.[1]

• How does temperature affect the separation of azo dye isomers?

  • Temperature influences the viscosity of the mobile phase, which in turn affects the efficiency of the separation. Higher temperatures can lead to sharper peaks and shorter analysis times. However, the effect on selectivity between isomers is compound-dependent. In some cases, increasing the temperature can improve resolution, while in others it may have a detrimental effect.[12][13] It is an important parameter to screen during method development.

• Can I use a UV detector for the analysis of azo dyes?

  • Yes, a UV detector, particularly a Diode Array Detector (DAD) or Photo Diode Array (PDA) detector, is commonly used for the analysis of azo dyes.[14][15] These detectors allow for the monitoring of multiple wavelengths simultaneously, which is advantageous as different azo dyes and their isomers may have different absorption maxima.[14] However, without the selectivity of a mass spectrometer, complete chromatographic separation of all isomers is essential for accurate quantification.[1][15]

• What are some key considerations for sample preparation of azo dyes from complex matrices?

  • Sample preparation is critical to avoid matrix effects and ensure the longevity of your HPLC column. For solid samples like textiles or food products, a solvent extraction is typically the first step. Subsequent clean-up steps, such as solid-phase extraction (SPE), may be necessary to remove interfering compounds. For high-fat matrices, a liquid-liquid extraction with a non-polar solvent like hexane can be used to remove lipids.[14]

Experimental Protocols & Data Presentation

Protocol 1: Systematic Screening of Mobile Phase and Temperature

This protocol outlines a systematic approach to optimize the separation of azo dye isomers using an automated HPLC system.

• Column: Agilent ZORBAX Eclipse Plus C18 (or equivalent high-purity, end-capped C18 column).

• Mobile Phase A: 20 mM Ammonium Formate in Water, pH 3.0.

• Mobile Phase B1: Methanol.

• Mobile Phase B2: Acetonitrile.

• Temperature Settings: 30°C, 40°C, 50°C.

• Gradient: 30-70% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: DAD, 254 nm and 520 nm.

• Procedure:

  • Prepare a standard mixture of the azo dye isomers of interest.

  • Set up a sequence in your chromatography data system to run the gradient with each combination of organic modifier (Methanol and Acetonitrile) and temperature (30°C, 40°C, and 50°C).

  • Analyze the resulting chromatograms for changes in selectivity and resolution.

Data Summary Table: Effect of Organic Modifier and Temperature on Resolution (Rs)

Temperature	Organic Modifier	Rs (Isomer Pair 1)	Rs (Isomer Pair 2)
30°C	Methanol	1.2	1.4
30°C	Acetonitrile	1.0	1.1
40°C	Methanol	1.5	1.6
40°C	Acetonitrile	1.3	1.3
50°C	Methanol	1.4	1.5
50°C	Acetonitrile	1.2	1.2

This is example data and will vary depending on the specific azo dye isomers.

Visualizing Workflows and Relationships

Diagram 1: HPLC Method Development Workflow for Azo Dye Isomers

Caption: A systematic workflow for HPLC method development.

Diagram 2: Troubleshooting Logic for Peak Splitting

Sources

• 1. agilent.com [agilent.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 4. moravek.com [moravek.com]
• 5. veeprho.com [veeprho.com]
• 6. agilent.com [agilent.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. acdlabs.com [acdlabs.com]
• 10. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 11. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Improvement of analytical method for three azo dyes in processed milk and cheese using HPLC-PDA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]

Technical Support Center: N-Acetyl-o-aminoazotoluene Synthesis

Topic: Optimizing reaction conditions for N-Acetyl-o-aminoazotoluene Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.[1]

Welcome to the Application Support Hub. This guide addresses the specific technical challenges associated with the acetylation of o-Aminoazotoluene (Solvent Yellow 3) to produce N-Acetyl-o-aminoazotoluene . As a Senior Application Scientist, I have curated these protocols to bridge the gap between theoretical synthesis and bench-top reality, focusing on yield optimization, purity, and safety handling of these azo-dye derivatives.

Quick Reference: Physicochemical Targets

Before troubleshooting, verify your starting materials and target specifications. Deviations here often indicate the root cause of failure.[1]

Property	Starting Material (o-Aminoazotoluene)	Target Product (N-Acetyl-o-aminoazotoluene)
CAS Registry	97-56-3	588-23-8
Molecular Weight	225.30 g/mol	267.33 g/mol
Melting Point	101–102 °C	186–190 °C (Distinct shift indicates success)
Appearance	Golden/Reddish-brown crystals	Orange to Brown crystalline powder
Solubility	Soluble in oils, ethanol, ether; Insoluble in water	Soluble in hot ethanol, acetic acid; Insoluble in water

Module 1: Reaction Optimization & Stoichiometry

Context: The azo group (-N=N-) is electron-withdrawing, which decreases the nucleophilicity of the adjacent amino group.[1] Standard room-temperature acetylation often fails or proceeds sluggishly, leading to incomplete conversion.[1]

Protocol A: Standard Acetylation (Acetic Anhydride/Pyridine)

• Reagents: o-Aminoazotoluene (1.0 eq), Acetic Anhydride (1.5–2.0 eq), Pyridine (Catalytic or Solvent).[1]

• Conditions: Heat to 60–70°C for 1–2 hours.

• Mechanism: Pyridine acts as a base to neutralize the acetic acid byproduct and activates the anhydride.[1]

Troubleshooting Q&A

Q: My reaction mixture shows a significant amount of starting material (TLC) even after 4 hours. What is wrong? A: This is likely due to the deactivated nature of the amine.

• Diagnosis: The azo linkage pulls electron density from the amine, making it a poor nucleophile.

• Solution: Increase the temperature to 90°C or switch to a Sodium Acetate/Acetic Acid system.[1] The acetate ion acts as a general base catalyst.[1][2]

  • Alternative: Use neat acetic anhydride with 1.0 eq of Sodium Acetate under reflux (approx. 130°C) for 30 minutes. This forces the reaction to completion.[1]

Q: Can I use Acetyl Chloride instead of Acetic Anhydride? A: Proceed with caution.

• Risk: Acetyl chloride generates HCl gas.[1] Strong acids can protonate the azo nitrogen, potentially leading to the cleavage of the azo bond (reductive cleavage susceptibility increases in acidic media) or promoting side reactions like ring chlorination if not carefully buffered.[1]

• Recommendation: Stick to Acetic Anhydride.[1] If Acetyl Chloride is mandatory, use a stoichiometric amount of Triethylamine (TEA) or Pyridine at 0°C to scavenge HCl immediately.[1]

Module 2: Purification & Work-up

Context: The most common failure mode is not the reaction itself, but the isolation of the product from the "oily" reaction matrix.

Visual Workflow: Isolation Logic

Figure 1: Decision tree for isolating N-Acetyl-o-aminoazotoluene from crude reaction mixtures.

Troubleshooting Q&A

Q: Upon pouring the reaction mixture into water, I obtained a sticky red oil instead of crystals. How do I fix this? A: This "oiling out" occurs when the product solidifies too slowly or impurities (unreacted amine) lower the melting point.[1]

• Immediate Fix: Decant the water. Add a small amount of Ethanol (95%) and scratch the side of the flask with a glass rod while cooling in an ice bath. This provides nucleation sites.[1]

• Alternative: Dissolve the oil in hot toluene and let it cool slowly.[1] Impurities often remain in the mother liquor.[1]

Q: How do I efficiently separate unreacted o-Aminoazotoluene from the acetylated product? A: Leverage the basicity difference.

• Dissolve the crude solid in an organic solvent (e.g., Ethyl Acetate).[1]

• Wash with dilute HCl (1M) .

  • Mechanism:[2][3][4] The unreacted starting material (primary amine) is more basic and will form a water-soluble hydrochloride salt.[1] The N-acetyl product (an amide) is non-basic and will remain in the organic layer.[1]

• Wash the organic layer with water, dry over MgSO4, and evaporate.

Module 3: Stability & Safety (E-E-A-T)

Context: Azo dyes are historically significant but pose specific toxicological risks.[1] o-Aminoazotoluene is classified as a Group 2B carcinogen (IARC).[1] Handling requires strict containment.[1]

Safety Protocol: Handling & Waste

• Containment: All weighing and transfers must occur inside a certified fume hood.

• PPE: Double nitrile gloves.[1] The compound permeates skin and can cause allergic sensitization.[1]

• Decontamination: Surface spills should be treated with a 10% bleach solution (oxidative destruction of the azo bond) followed by detergent washing, though physical removal is preferred to avoid creating unknown oxidation byproducts.[1]

Troubleshooting Q&A

Q: Is the product light-sensitive? A: Yes, like most azo compounds, N-Acetyl-o-aminoazotoluene can undergo cis-trans photoisomerization or photodegradation upon prolonged exposure to UV/strong visible light.[1]

• Storage: Store in amber vials at room temperature (<25°C).

• Observation: If the bright orange powder turns dull or dark brown over time, check the melting point. A drop of >5°C indicates significant degradation.[1]

Q: Can I heat the product above 200°C? A: No.

• Risk: The melting point is ~187°C. Heating significantly beyond this (or prolonged heating near the MP) can cause thermal decomposition, releasing toxic nitrogen oxides and potentially cleaving the azo bond explosively.[1]

References

• PubChem. (n.d.).[1] 4-Acetamido-2',3-dimethylazobenzene (Compound).[1][5][6][7] National Library of Medicine.[1] Retrieved January 28, 2026, from [Link][1]

• National Toxicology Program (NTP). (2011).[1] Report on Carcinogens, Twelfth Edition: o-Aminoazotoluene. U.S. Department of Health and Human Services.[1] Retrieved January 28, 2026, from [Link][1]

• Organic Syntheses. (1951).[1] 2-Amino-3-nitrotoluene (Procedure describing acetylation of o-toluidine derivatives). Coll. Vol. 4, p. 42. Retrieved January 28, 2026, from [Link](Cited for acetylation methodology of analogous hindered amines).[1]

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• 6. 4-ACETAMIDO-2',3-DIMETHYLAZOBENZENE | 588-23-8 [chemicalbook.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Carcinogenicity of 4-Acetamido-2',3-dimethylazobenzene and 4-Dimethylaminoazobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the carcinogenic properties of two structurally related azo compounds: 4-Acetamido-2',3-dimethylazobenzene and the well-characterized carcinogen 4-Dimethylaminoazobenzene (DAB). While extensive experimental data exists for DAB, this guide synthesizes available information to draw scientifically grounded inferences regarding the potential carcinogenicity of its acetamido analogue.

Introduction: A Tale of Two Azo Dyes

Azo compounds, characterized by the functional group R-N=N-R', are widely used as colorants in various industries. However, a significant number of these compounds have been identified as potent carcinogens, primarily due to their metabolic conversion to carcinogenic aromatic amines.[1] This guide focuses on a comparative analysis of two such compounds, highlighting the structural nuances that can profoundly impact their biological activity.

4-Dimethylaminoazobenzene (DAB) , also known as Butter Yellow, is a well-established experimental carcinogen.[2] Its ability to induce tumors, particularly in the liver, has been extensively studied in various animal models.[2]

Comparative Carcinogenicity Profile

Feature	4-Dimethylaminoazobenzene (DAB)	4-Acetamido-2',3-dimethylazobenzene (Inferred)
Carcinogenicity Classification	IARC Group 2B: Possibly carcinogenic to humans[5]	Not classified. Its deacetylated metabolite, o-Aminoazotoluene, is considered reasonably anticipated to be a human carcinogen.[3][4]
Primary Target Organ(s)	Liver (hepatocellular carcinoma), Bladder, Skin[2]	Likely Liver, based on the activity of its parent amine, o-Aminoazotoluene.[6]
Potency	Potent hepatocarcinogen in rats and mice.[2]	The carcinogenic potency is likely dependent on the rate of in vivo deacetylation to the carcinogenic amine.

Metabolic Activation: The Key to Carcinogenicity

The carcinogenicity of most aminoazo dyes is not an intrinsic property of the parent molecule but rather a consequence of its metabolic activation to reactive electrophiles that can form adducts with DNA.

Metabolic Pathway of 4-Dimethylaminoazobenzene (DAB)

The metabolic activation of DAB is a multi-step process primarily occurring in the liver. The key enzymatic reactions are:

• N-demethylation: Cytochrome P450 enzymes catalyze the removal of the methyl groups from the dimethylamino moiety.

• N-hydroxylation: The resulting secondary or primary amine is then N-hydroxylated.

• Esterification: The N-hydroxy metabolite is further activated by sulfotransferase or acetyltransferase to form a highly reactive electrophilic nitrenium ion.

• DNA Adduct Formation: This ultimate carcinogen can then covalently bind to DNA, leading to mutations and the initiation of cancer.

Metabolic activation pathway of 4-Dimethylaminoazobenzene (DAB).

Inferred Metabolic Pathway of 4-Acetamido-2',3-dimethylazobenzene

For 4-Acetamido-2',3-dimethylazobenzene, the critical initial step for activation is likely deacetylation . Tissues contain enzymes capable of hydrolyzing the acetamido group to yield the corresponding primary amine, o-Aminoazotoluene (4-Amino-2',3-dimethylazobenzene).[3] Once formed, o-Aminoazotoluene can then undergo the same activation pathway as other carcinogenic aminoazo dyes.

• Deacetylation: Hydrolysis of the N-acetyl group to form o-Aminoazotoluene.

• N-hydroxylation: The primary amino group of o-Aminoazotoluene is N-hydroxylated by cytochrome P450 enzymes.

• Esterification: The N-hydroxy metabolite is esterified to a reactive electrophile.

• DNA Adduct Formation: The ultimate carcinogen forms DNA adducts, leading to tumor initiation.

It is important to note that N-acetylation can also be a detoxification pathway for aromatic amines.[7] However, the potential for in vivo deacetylation means that the acetamido compound can act as a pro-carcinogen, releasing the carcinogenic amine over time.

Inferred metabolic activation of 4-Acetamido-2',3-dimethylazobenzene.

Experimental Data and Mechanistic Insights

Evidence for Carcinogenicity of DAB and Related Compounds

Numerous studies have demonstrated the carcinogenicity of DAB in various animal models. Oral administration or subcutaneous injection of DAB in rats has been shown to cause liver cancer that can metastasize.[2] Dermal exposure in rats can lead to skin cancer.[2]

o-Aminoazotoluene, the deacetylated form of 4-Acetamido-2',3-dimethylazobenzene, is also a known carcinogen. It has been shown to induce hepatomas, lung tumors, and bladder tumors in animals.[6][8] This provides strong evidence that if 4-Acetamido-2',3-dimethylazobenzene is deacetylated in vivo, the resulting metabolite is carcinogenic.

The role of N-acetylation in modulating the carcinogenicity of aromatic amines is complex. While N-acetylation is often a detoxification step, the polymorphic nature of N-acetyltransferases (NATs) in humans can lead to different susceptibility profiles.[7] Furthermore, some N-acetylated metabolites have been shown to be more mutagenic than the parent amine.[9]

Experimental Protocols for Carcinogenicity Assessment

The evaluation of the carcinogenic potential of a chemical involves a battery of in vitro and in vivo tests.

Ames Test (Bacterial Reverse Mutation Assay)

This is a widely used in vitro test to assess the mutagenic potential of a chemical.

Principle: The test uses several strains of the bacterium Salmonella typhimurium that carry mutations in genes involved in histidine synthesis. These bacteria, called auxotrophs, require histidine for growth. The test measures the ability of the chemical to cause a reverse mutation (reversion) that restores the ability of the bacteria to synthesize histidine and thus grow on a histidine-free medium.

Methodology:

• Preparation of Tester Strains: Select appropriate Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537).

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 mix), which is a liver homogenate that contains enzymes (like cytochrome P450s) capable of metabolizing pro-carcinogens to their active forms.

• Exposure: The tester strains are exposed to various concentrations of the test compound in the presence or absence of the S9 mix.

• Plating: The treated bacteria are plated on a minimal agar medium lacking histidine.

• Incubation: The plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have undergone reverse mutation and can now grow without histidine) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Animal Carcinogenicity Bioassay

This is a long-term in vivo study to determine the carcinogenic potential of a chemical in animals.

Principle: The test involves exposing groups of animals (usually rats and mice) to the test chemical for a major portion of their lifespan and observing the incidence of tumors.

Methodology:

• Animal Selection: Use a sufficient number of animals of both sexes from a well-characterized strain (e.g., Sprague-Dawley rats, B6C3F1 mice).

• Dose Selection: Based on shorter-term toxicity studies, at least three dose levels are selected, including a maximum tolerated dose (MTD). A concurrent control group receives the vehicle only.

• Administration: The test chemical is administered via a relevant route of exposure (e.g., oral gavage, in feed, dermal application) for a period of up to two years.

• Clinical Observation: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are monitored regularly.

• Pathology: At the end of the study, all animals are subjected to a full necropsy. All organs and tissues are examined macroscopically and microscopically for the presence of tumors.

• Data Analysis: The incidence of tumors in the treated groups is statistically compared to the control group. A statistically significant increase in the incidence of tumors in the treated groups is evidence of carcinogenicity.

Conclusion

4-Dimethylaminoazobenzene is a well-documented carcinogen, with its primary mode of action involving metabolic activation to a reactive electrophile that damages DNA. While direct experimental evidence for the carcinogenicity of 4-Acetamido-2',3-dimethylazobenzene is lacking, a strong inference can be made based on its structural similarity to the known carcinogen o-Aminoazotoluene. The key determinant of the carcinogenicity of 4-Acetamido-2',3-dimethylazobenzene is its potential for in vivo deacetylation to o-Aminoazotoluene. If this metabolic conversion occurs, the resulting primary amine is expected to undergo a similar activation pathway to other carcinogenic aminoazo dyes, leading to the formation of DNA adducts and tumor initiation. Therefore, 4-Acetamido-2',3-dimethylazobenzene should be handled with caution as a potential pro-carcinogen. Further experimental studies are warranted to definitively characterize its carcinogenic potential.

References

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• Butt, A. M., & Siddique, M. (2025). Mini-review: Human N-acetyltransferase genetic polymorphisms in susceptibility to aromatic amine and alkylaniline genotoxicity. Ecotoxicology and Environmental Safety, 290, 115217.
• Cerniglia, C. E., & Manning, B. W. (1987). Metabolism of the benzidine-based azo dye Direct Black 38 by human intestinal microbiota. Applied and Environmental Microbiology, 53(3), 526–529.
• Chen, K. T. (2016). Azo Dyes and Human Health: A Review. Journal of Environmental Science and Health, Part C, 34(4), 235-261.
• National Toxicology Program. (2021). 4-Dimethylaminoazobenzene. In Report on Carcinogens, Fifteenth Edition. U.S. Department of Health and Human Services, Public Health Service.
• National Institute for Occupational Safety and Health. (1979).
• European Commission, Scientific Committee on Cosmetic Products and Non-Food Products intended for Consumers. (2002). Opinion of the SCCNFP on the safety review of the use of certain azo dyes in cosmetic products.
• U.S. Environmental Protection Agency. (2000). 4-Dimethylaminoazobenzene.
• Office of Environmental Health Hazard Assessment. (1992). o-Aminoazotoluene.
• Platzek, T., & Lang, C. (2004). Carcinogenicity of azo colorants: influence of solubility and bioavailability. Regulatory toxicology and pharmacology, 39(2), 167-181.
• Miller, J. A., & Miller, E. C. (1947).

• DrugFuture. o-Aminoazotoluene. [Link]

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• Weisz, N., & Witt, K. L. (2019). Cancer Risk Assessment of Azo Dyes and Aromatic Amines from Tattoo Bands, Folders of Paper, Toys, Bed Clothes, Watch Straps and Ink. Regulatory Toxicology and Pharmacology, 108, 104455.

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A Senior Application Scientist's Guide to the Analytical Detection of o-Acetamidoazotoluene (AAT)

Welcome to this in-depth technical guide on the comparative analysis of analytical techniques for detecting o-Acetamidoazotoluene (AAT). As a potential genotoxic impurity (GTI) and a Class 2B carcinogen, the accurate and sensitive quantification of AAT is a critical concern in drug development and manufacturing. This guide is designed for fellow researchers, scientists, and drug development professionals, moving beyond a simple listing of methods to provide a nuanced understanding of the causality behind experimental choices, ensuring the data you generate is robust, reliable, and compliant with regulatory expectations.

The core principle of any analytical method for a GTI is not just detection, but confident quantification at levels that are toxicologically relevant. The choice of technique is therefore a critical decision, balancing sensitivity, selectivity, matrix effects, and throughput. Here, we will dissect and compare the three most prominent techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

High-Performance Liquid Chromatography (HPLC): The Workhorse of Quantitative Analysis

HPLC is arguably the most common technique for the analysis of small molecule impurities in pharmaceutical products. Its versatility in separation modes (reversed-phase, normal-phase) and detection methods makes it a highly adaptable and powerful tool.

Expertise & Experience: The Rationale Behind HPLC Method Design

The primary challenge in AAT analysis is achieving sufficient sensitivity while resolving it from other components in the sample matrix. A reversed-phase HPLC method is the logical starting point due to the moderate polarity of AAT. The choice of detector is paramount: a UV-Vis detector is suitable for routine analysis and higher concentrations, but a Mass Spectrometry (MS) detector (LC-MS) is indispensable for trace-level quantification and unambiguous identification, as it provides molecular weight and structural information. Method validation must adhere to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure the procedure is fit for its intended purpose.[1][2]

Experimental Workflow: HPLC-UV/MS

Caption: High-level workflow for AAT analysis using HPLC.

Detailed Protocol: Reversed-Phase HPLC-UV

This protocol is a self-validating system, designed to meet ICH Q2(R2) criteria for the quantification of impurities.[2][3]

• Standard Preparation:

  • Prepare a stock solution of o-Acetamidoazotoluene analytical standard at 100 µg/mL in acetonitrile.

  • Perform serial dilutions with the mobile phase to create calibration standards ranging from the Limit of Quantitation (LOQ) to 120% of the specification limit (e.g., 0.1 µg/mL to 5 µg/mL).

• Sample Preparation:

  • Accurately weigh 100 mg of the drug substance and dissolve it in 10 mL of diluent (e.g., 50:50 acetonitrile:water) to achieve a 10 mg/mL concentration.

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PVDF syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

  • Mobile Phase: 0.1% Trifluoroacetic Acid (TFA) in water (Solvent A) and 0.1% TFA in acetonitrile (Solvent B).[4]

  • Flow Rate: 1.0 mL/min.

  • Gradient: 30% B to 80% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • UV Detection Wavelength: 254 nm.[5]

• Validation Parameters (ICH Q2(R2) Framework): [6]

  • Specificity: Analyze a placebo sample to ensure no interfering peaks at the retention time of AAT.

  • Linearity: Inject calibration standards in triplicate. Plot the peak area against concentration and calculate the coefficient of determination (r²), which should be >0.99.

  • Accuracy: Perform a spike-recovery study by adding known amounts of AAT standard to the sample matrix at three concentration levels (e.g., 50%, 100%, 150% of the target concentration). Mean recovery should be within 90-110%.

  • Precision (Repeatability): Perform six replicate injections of a single standard solution. The Relative Standard Deviation (%RSD) should be ≤ 5%.

  • Limit of Quantitation (LOQ): Determine the lowest concentration that meets the accuracy and precision criteria.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Impurities

While HPLC is more common for non-volatile compounds, GC-MS offers exceptional sensitivity and selectivity, particularly for semi-volatile compounds or when derivatization can enhance volatility.[7]

Expertise & Experience: When to Choose GC-MS

GC-MS is a powerful alternative to LC-MS, especially if the drug substance has poor solubility in typical HPLC mobile phases or if the matrix is excessively complex.[8] The primary consideration for AAT is its thermal stability and volatility. While AAT is not highly volatile, it is amenable to GC analysis. The mass spectrometer provides definitive identification by comparing the fragmentation pattern of the analyte to a reference library, making it a highly trustworthy technique.[9][10]

Experimental Workflow: GC-MS

Caption: General workflow for impurity analysis using GC-MS.

Detailed Protocol: GC-MS Analysis

• Standard Preparation:

  • Prepare a 100 µg/mL stock solution of AAT standard in a suitable solvent like ethyl acetate.

  • Create calibration standards by serial dilution, ranging from the expected LOQ to a suitable upper limit.

• Sample Preparation:

  • Dissolve a known amount of the drug substance in an appropriate solvent.

  • Perform a liquid-liquid extraction. For example, dilute the aqueous sample solution and extract with ethyl acetate.

  • Concentrate the organic layer under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of ethyl acetate before injection.

• GC-MS Conditions: [11]

  • GC System: Agilent 7890B GC or equivalent.

  • Column: HP-5MS capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet: Splitless mode, 250°C.

  • Oven Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Scan mode (m/z 50-350) for identification and Selected Ion Monitoring (SIM) for quantification, using characteristic ions of AAT.

• Validation Principles:

  • The validation approach follows the same ICH Q2(R2) principles as HPLC (Specificity, Linearity, Accuracy, Precision, LOQ), but is applied to the GC-MS data.[8][12]

  • Specificity: Is confirmed by the unique retention time and the mass spectrum match.

  • Quantification: Is typically performed using the area of a specific, high-abundance ion in SIM mode to enhance sensitivity and selectivity.

Enzyme-Linked Immunosorbent Assay (ELISA): High-Throughput Screening

ELISA is an immunological assay used to detect the presence of a ligand (in this case, AAT) in a liquid sample using antibodies. While less common for small molecule impurity quantification in final drug products, it can be an invaluable tool for high-throughput screening in early development or for monitoring environmental samples.

Expertise & Experience: The Role of ELISA

The key to a successful ELISA is the availability of a highly specific antibody that binds to AAT. The development of such an antibody can be time-consuming and expensive. However, once established, ELISA offers unparalleled throughput and can be performed with less sophisticated equipment than chromatography. It is typically used as a qualitative or semi-quantitative screening tool.[13] A positive result from an ELISA would almost always require confirmation by a chromatographic technique like LC-MS.

Experimental Workflow: Competitive ELISA

A competitive ELISA is the most suitable format for a small molecule like AAT.

Caption: Workflow for a competitive ELISA for AAT detection.

Detailed Protocol: General Competitive ELISA[16][17]

• Plate Coating: A microplate is pre-coated with an AAT-protein conjugate.

• Competitive Reaction: The sample (or standard) is added to the wells along with a limited amount of primary antibody specific to AAT. The free AAT in the sample competes with the AAT coated on the plate for binding to the antibody.

• Washing: The plate is washed to remove any unbound antibody and sample components.

• Secondary Antibody: An enzyme-conjugated secondary antibody (e.g., HRP-linked) that binds to the primary antibody is added.

• Washing: The plate is washed again to remove any unbound secondary antibody.

• Detection: A chromogenic substrate (e.g., TMB) is added. The enzyme converts the substrate into a colored product.

• Readout: The reaction is stopped, and the absorbance is measured using a microplate reader. The signal intensity is inversely proportional to the amount of AAT in the sample.

Comparative Analysis

The selection of the optimal technique requires a holistic evaluation of its performance characteristics against the specific analytical need.

Feature	HPLC-UV / HPLC-MS	GC-MS	ELISA
Principle	Chromatographic separation followed by UV or mass-based detection.	Chromatographic separation of volatile compounds followed by mass-based detection.	Immuno-enzymatic binding reaction.
Selectivity	Good (UV) to Excellent (MS).	Excellent (based on retention time and mass spectrum).	High (dependent on antibody specificity).
Sensitivity (LOD/LOQ)	Low µg/mL to ng/mL (UV). High ng/mL to pg/mL (MS).	High ng/mL to pg/mL.	ng/mL to pg/mL.
Quantification	Excellent (fully quantitative).	Excellent (fully quantitative).	Semi-quantitative to quantitative.
Throughput	Low to Medium (20-40 min/sample).	Low to Medium (30-50 min/sample).	High (hundreds of samples per plate).
Matrix Tolerance	Moderate; requires clean-up for complex matrices.	Low; requires extensive clean-up/extraction.	High; can often be used with minimal sample prep.
Expertise Required	High.	High.	Low to Medium.
Cost (Instrument)	Moderate (HPLC-UV) to High (HPLC-MS).	High.	Low.
Confirmation	MS provides definitive confirmation.	Provides definitive confirmation.	Requires confirmation by another technique.
Best For...	Routine QC, stability testing, content uniformity, impurity profiling.[4]	Confirmatory analysis, analysis of volatile/semi-volatile impurities.[8]	High-throughput screening, process monitoring, environmental testing.

Conclusion and Senior Scientist's Recommendation

As a Senior Application Scientist, my recommendation is guided by the principle of using the right tool for the job, grounded in regulatory expectations for data integrity and method validation.

• For routine quality control (QC) and release testing in a GMP environment, a validated HPLC-UV method is the most pragmatic and cost-effective choice. It is robust, reliable, and well-understood by regulatory agencies. However, if higher sensitivity is required or if dealing with a complex matrix, HPLC-MS is the superior choice , providing an integrated solution for both quantification and unambiguous identification.

• GC-MS serves as an essential, powerful confirmatory technique. If a peak is identified as AAT by HPLC, GC-MS can provide orthogonal confirmation, strengthening the analytical evidence package. It is also the primary choice if the analyte or matrix is not suitable for HPLC.

• ELISA should be viewed as a strategic screening tool in early-stage development or for non-critical applications. Its high throughput can rapidly screen large numbers of samples to identify potential issues, which can then be investigated more thoroughly with a validated chromatographic method. It is not typically suitable as a standalone quantitative method for final product release.

Ultimately, a robust analytical control strategy for o-Acetamidoazotoluene may involve a combination of these techniques, leveraging the strengths of each to ensure product quality and patient safety. The foundation of this strategy must always be a thorough method validation executed according to ICH guidelines.[2][6]

References

• Agilent Technologies. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms.
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• PubMed. (n.d.). Determination of acetazolamide in biological fluids by high-performance liquid chromatography.
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• Brieflands. (2025). Gas Chromatography Mass Spectrometry Analysis, Antioxidant and Antimicrobial Activities of Aerial Part Extracts of Cachrys scabra.
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• ICH. (2023). Validation of Analytical Procedures Q2(R2).
• YouTube. (2024). Workshop 1: Risk assessment of genotoxic compounds in the presence of data from carcinogenicity....
• Abcam. (n.d.). Drug discovery ELISA kits.
• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Thermo Fisher Scientific. (n.d.). Human ACE2 ELISA Kit (EH489RB) - Invitrogen.
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• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained.
• MDPI. (n.d.). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice.
• RayBiotech. (n.d.). Mouse ACE ELISA Kit.

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A Comparative Analysis of the Biological Activities of 4-Acetamido-2',3-dimethylazobenzene and 4-Aminoazobenzene

A Guide for Researchers in Toxicology and Drug Development

In the landscape of chemical carcinogenesis research, azo dyes represent a significant class of compounds demanding thorough investigation. Among these, 4-Aminoazobenzene (AAB) is a well-established hepatocarcinogen. Its derivatives, bearing various substitutions, often exhibit markedly different biological activities. This guide provides a detailed comparative analysis of 4-Aminoazobenzene and a structurally related derivative, 4-Acetamido-2',3-dimethylazobenzene, focusing on their carcinogenic potential, metabolic pathways, and underlying mechanisms of action. This document is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in toxicology and drug development by synthesizing available experimental data and highlighting critical structure-activity relationships.

Chemical Structures at a Glance

A fundamental starting point for comparing these two molecules lies in their structural differences. 4-Aminoazobenzene is the parent compound, featuring a primary amino group at the 4-position of one of the phenyl rings. In contrast, 4-Acetamido-2',3-dimethylazobenzene possesses an acetylated amino group (an acetamido group) and two methyl groups at the 2' and 3' positions of the second phenyl ring. These seemingly minor modifications can profoundly influence the molecule's interaction with metabolic enzymes and biological macromolecules.

Comparative Carcinogenicity: The Influence of Substitution

The carcinogenicity of aminoazobenzene compounds is intricately linked to their chemical structure. 4-Aminoazobenzene is classified as a Group 2B carcinogen by the International Agency for Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[1] Extensive animal studies have demonstrated its ability to induce liver tumors.[2]

The carcinogenic potential of substituted aminoazobenzenes can be either potentiated or attenuated depending on the nature and position of the substituents. For instance, N-methylation of the amino group in 4-aminoazobenzene is a critical factor for its potent hepatocarcinogenicity in rats.[3] However, in mice, 4-aminoazobenzene and its N,N-dimethyl derivative have been shown to be equipotent hepatic carcinogens.[3]

A study on the genotoxicity of a wide range of azobenzene compounds revealed that the presence of an amino group is a key determinant for their DNA-damaging potential.[4] This suggests that for 4-Acetamido-2',3-dimethylazobenzene to exert a carcinogenic effect through a genotoxic mechanism, it would likely need to be metabolized back to the corresponding amino derivative via deacetylation.

Table 1: Carcinogenicity of 4-Aminoazobenzene and Related Derivatives

Compound	Carcinogenicity Status	Target Organ(s)	Key Findings & References
4-Aminoazobenzene	Possibly carcinogenic to humans (IARC Group 2B)	Liver	Induces liver tumors in rodents.[1][2]
N,N-Dimethyl-4-aminoazobenzene (DAB)	Reasonably anticipated to be a human carcinogen	Liver, Bladder	Potent hepatocarcinogen in rats.[5]
o-Aminoazotoluene (4-Amino-2',3'-dimethylazobenzene)	Carcinogenic in animals	Liver, Bladder, Gall Bladder	Induces tumors in various organs in multiple species.[2]
2',5'-Dimethyl-4-dimethylaminoazobenzene	Inactive	-	Demonstrates the importance of methyl group positioning for carcinogenicity.
3',5'-Dimethyl-4-dimethylaminoazobenzene	Inactive	-	Further supports the role of substitution patterns in modulating carcinogenicity.

Metabolic Pathways: A Tale of Two Molecules

The biological activity of aminoazobenzene compounds is heavily dependent on their metabolic activation and detoxification pathways.

4-Aminoazobenzene Metabolism:

The metabolism of 4-Aminoazobenzene is a multi-step process primarily occurring in the liver. Key metabolic transformations include:

• N-Acetylation: The primary amino group can be acetylated to form 4-acetamidoazobenzene.[1] This is generally considered a detoxification step, as the acetylated metabolite is often less reactive.

• N-Hydroxylation: This is a critical activation step leading to the formation of a reactive N-hydroxy metabolite. This electrophilic intermediate can then be further esterified (e.g., by sulfation or acetylation) to form a highly reactive species that can bind to cellular macromolecules like DNA, initiating the carcinogenic process.

• Ring Hydroxylation: Hydroxylation of the aromatic rings is another significant metabolic pathway, typically leading to more water-soluble and easily excretable metabolites, thus serving as a detoxification route.

• Azo Reduction: The azo bond can be cleaved by azoreductases, primarily by the gut microbiota and to some extent in the liver, to produce aromatic amines.[6] These resulting amines can have their own toxicological profiles.

Metabolic pathway of 4-Aminoazobenzene.

Speculative Metabolism of 4-Acetamido-2',3-dimethylazobenzene:

The metabolism of 4-Acetamido-2',3-dimethylazobenzene has not been extensively studied. However, based on the known metabolic pathways of related compounds, we can propose a likely metabolic fate:

• Deacetylation: A crucial initial step for potential activation would be the hydrolysis of the acetamido group to yield the corresponding primary amine, 4-amino-2',3'-dimethylazobenzene (o-aminoazotoluene). This deacetylase activity is present in various tissues, including the liver.

• Subsequent Metabolism of the Amine: Once deacetylated, the resulting o-aminoazotoluene, a known carcinogen, would likely undergo metabolic activation pathways similar to other carcinogenic aminoazobenzenes, including N-hydroxylation and subsequent formation of DNA adducts.

• Ring Hydroxylation: The methyl-substituted rings may also be susceptible to hydroxylation, leading to detoxification products. The presence and position of the methyl groups could influence the rate and regioselectivity of this hydroxylation.

Speculative metabolic pathway of 4-Acetamido-2',3-dimethylazobenzene.

Mechanism of Action: The Path to Carcinogenesis

The carcinogenic mechanism of 4-Aminoazobenzene is believed to involve its metabolic activation to an electrophilic species that can covalently bind to cellular macromolecules, particularly DNA. The formation of DNA adducts can lead to mutations in critical genes, such as oncogenes and tumor suppressor genes, ultimately resulting in uncontrolled cell proliferation and tumor formation.

For 4-Acetamido-2',3-dimethylazobenzene, a similar genotoxic mechanism would be contingent on its deacetylation to the corresponding primary amine. If this metabolic step is efficient in vivo, the resulting o-aminoazotoluene, a known carcinogen, could then initiate carcinogenesis through the formation of DNA adducts. Conversely, if deacetylation is slow or inefficient, or if other detoxification pathways such as ring hydroxylation are dominant, the carcinogenic potential of 4-Acetamido-2',3-dimethylazobenzene would be significantly lower than that of 4-Aminoazobenzene. The steric hindrance from the 2' and 3' methyl groups might also influence the binding of the ultimate carcinogen to DNA.

Experimental Protocols: Assessing Carcinogenicity In Vivo

To definitively determine the carcinogenic potential of 4-Acetamido-2',3-dimethylazobenzene and compare it to 4-Aminoazobenzene, a long-term animal bioassay is the gold standard.

Step-by-Step Methodology for a Chronic Rodent Carcinogenicity Study:

• Animal Model Selection: Male and female Fischer 344 rats are a commonly used and well-characterized strain for carcinogenicity studies of aromatic amines.

• Dose Selection and Administration:

  • A preliminary subchronic toxicity study (e.g., 90 days) is conducted to determine the maximum tolerated dose (MTD).

  • For the chronic study, at least two dose levels (e.g., MTD and 1/2 MTD) and a control group are used.

  • The test compounds are typically administered in the diet or by gavage for a period of up to two years.

• In-life Observations:

  • Animals are observed daily for clinical signs of toxicity.

  • Body weight and food consumption are monitored weekly for the first few months and bi-weekly thereafter.

  • Palpation for masses is performed regularly.

• Terminal Procedures:

  • At the end of the study, all surviving animals are euthanized.

  • A complete necropsy is performed on all animals.

  • Organ weights (especially liver) are recorded.

• Histopathology:

  • A comprehensive list of tissues from all animals is collected, preserved in formalin, and processed for microscopic examination.

  • A board-certified veterinary pathologist examines the tissues for neoplastic and non-neoplastic lesions.

• Data Analysis:

  • Statistical analysis of tumor incidence is performed to determine if there is a significant increase in tumors in the treated groups compared to the control group.

Causality Behind Experimental Choices:

• Choice of Rodent Model: Rats are often chosen due to their susceptibility to liver carcinogens and the extensive historical control data available.

• Long-Term Exposure: A two-year bioassay is necessary to allow for the long latency period of tumor development.

• Multiple Dose Levels: This allows for the establishment of a dose-response relationship, which is crucial for risk assessment.

• Comprehensive Histopathology: Microscopic examination of a wide range of tissues is essential to identify all potential target organs of carcinogenicity.

Conclusion

This comparative guide underscores the critical need for further research to elucidate the metabolic fate and carcinogenic potential of 4-Acetamido-2',3-dimethylazobenzene. Such studies are essential for a comprehensive understanding of the structure-activity relationships within the aminoazobenzene class of compounds and for accurate risk assessment.

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A Comparative Guide to the Toxicity of Methyl-Substituted Azo Dyes: A Mechanistic and Methodological Analysis

This guide provides an in-depth comparative analysis of the toxicity profiles of methyl-substituted azo dyes. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of toxicological data. It delves into the fundamental structure-activity relationships that govern toxicity, offers a comparative look at key compounds, and provides detailed, validated protocols for assessing metabolic activation and subsequent toxicity. Our objective is to equip you with the foundational knowledge and practical methodologies required to make informed decisions in your research and development endeavors.

Introduction: The Double-Edged Sword of the Azo Bond

Azo dyes represent the largest and most versatile class of synthetic colorants, indispensable in the textile, pharmaceutical, food, and cosmetic industries.[1] Their defining feature is the azo bond (-N=N-), which links two or more aromatic rings. While the intact dye molecules generally exhibit low acute toxicity, their metabolic fate is a significant toxicological concern.[2][3] Reductive cleavage of the azo bond, primarily by azoreductase enzymes produced by intestinal microbiota and to a lesser extent in the liver, breaks the molecule down into its constituent aromatic amines.[4][5] Many of these aromatic amines are known or suspected carcinogens and mutagens, with their toxicity being the primary driver of the health risks associated with azo dyes.[1]

The substitution pattern on the aromatic rings plays a critical role in modulating this toxicity. This guide focuses specifically on the influence of methyl (-CH₃) groups, exploring how their number and position can significantly alter a dye's metabolic profile and the toxic potential of its metabolites.

Part 1: The Chemistry of Toxicity - Structure-Activity Relationships (SAR)

The toxicity of a methyl-substituted azo dye is not intrinsic to the parent molecule but is intimately linked to the properties of the aromatic amines released upon metabolic cleavage. The position of methyl groups influences both the enzymatic breakdown of the azo bond and the subsequent metabolic activation of the resulting amines.

The Central Role of Azoreduction

The first and most critical step in the toxicological pathway of azo dyes is the reductive cleavage of the azo bond. This reaction, catalyzed by azoreductases, yields two or more aromatic amines. The electronic properties and steric hindrance around the azo bond, influenced by substituents like methyl groups, can affect the rate of this cleavage.

Caption: General metabolic pathway of azo dye cleavage.

Influence of Methyl Substitution on Amine Toxicity

Once liberated, the resulting methyl-substituted aromatic amines (e.g., toluidines, xylidines) are the primary toxic agents. Their carcinogenicity is a multi-step process, often involving N-hydroxylation by cytochrome P450 enzymes in the liver, followed by further activation to form highly reactive nitrenium ions that can bind to DNA, leading to mutations.

The position of the methyl group is paramount:

• ortho-Substitution: Methyl groups at the ortho position (e.g., in o-toluidine, a metabolite of some dyes) can present a complex picture. While they might sterically hinder the initial N-hydroxylation step, some ortho-substituted amines, like o-toluidine itself, are known human bladder carcinogens.[6] Furthermore, studies on N-oxidized derivatives of o-toluidine have shown them to be clastogenic.[7]

• para-Substitution: Substitution with a methyl group in the para- position to the amino group is often associated with enhanced carcinogenic potential.[2] This is a crucial consideration in dye design and safety assessment.

• Di- and Tri-Substitution: The presence of multiple methyl groups, as seen in xylidines, further modifies toxicity. For instance, various xylidine isomers can induce liver and kidney effects at high doses.[8] In vitro studies show that all six xylidine isomers can induce methaemoglobinaemia after metabolic activation, with the 3,5-xylidine isomer being particularly potent at lower concentrations.[9]

Part 2: Comparative Toxicological Data

The following table summarizes available data for representative methyl-substituted azo dyes and their corresponding amine metabolites. It is important to note that acute toxicity (LD₅₀) data for the parent dye often does not reflect the chronic risks, such as carcinogenicity, which are associated with the metabolites.[10]

Dye Name	Structure	Parent Dye Acute Oral LD₅₀ (Rat)	Key Metabolic Products	Toxicity Profile of Metabolites
Methyl Red	Harmful if swallowed (ATE = 300 - 2000 mg/kg)[11][12]	N,N-dimethyl-p-phenylenediamine, Anthranilic acid	N,N-dimethyl-p-phenylenediamine is a suspected mutagen. The parent dye is mutagenic for bacteria/yeast.[13]
o-Aminoazotoluene	Data not readily available	o-Toluidine, 2,5-diaminotoluene	o-Toluidine: Known human bladder carcinogen.[6] o-Aminoazotoluene (parent): Carcinogenic in mice, rats, hamsters, and dogs, producing tumors in the liver, lung, and bladder. Strongly mutagenic with S9 activation.[4]
Sudan II (a dimethyl-substituted dye)	Data not readily available	2,4-Xylidine, 1-amino-2-naphthol	2,4-Xylidine: Limited evidence of carcinogenicity in animals. 1-amino-2-naphthol: Mutagenic in Salmonella typhimurium strain TA100 with S9 activation.[4]

ATE: Acute Toxicity Estimate. LD₅₀ values can be variable; the provided data is from safety data sheets and should be considered within a range.[10][11]

Part 3: Experimental Protocols for Assessing Azo Dye Toxicity

To empirically determine the toxic potential of a novel or existing methyl-substituted azo dye, a tiered testing strategy is essential. This involves assessing its metabolic breakdown and then evaluating the genotoxicity and cytotoxicity of the resulting products.

Protocol 1: In Vitro Metabolic Activation using Liver S9 Fraction

Causality: This assay simulates the metabolic processes of the liver, which is a primary site for the activation of aromatic amines into genotoxic species. The liver S9 fraction contains a rich mixture of both Phase I (e.g., Cytochrome P450s) and Phase II (e.g., transferases) enzymes, providing a comprehensive metabolic profile.[14][15] This self-validating system includes a positive control to ensure the enzymatic mix is active and a negative control to establish a baseline.

Caption: Workflow for in vitro metabolism using liver S9.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 200 mM Tris buffer (pH 7.4) containing 2 mM MgCl₂. Prepare stock solutions of necessary cofactors (e.g., 40 mM NADPH, 20 mM UDPGA) in the Tris buffer.[16] Prepare a 5 mM stock solution of the test azo dye in DMSO.

• S9 Preparation: Thaw a commercially available, quality-controlled liver S9 fraction (e.g., rat, human) on ice immediately before use. Dilute the S9 fraction in cold Tris buffer to the desired protein concentration (typically 1-2 mg/mL).

• Reaction Setup: In a microcentrifuge tube, pre-incubate the diluted S9 fraction with the test compound (final concentration typically 1-10 µM) for 5 minutes at 37°C in a shaking water bath.[16]

• Initiation: Start the metabolic reaction by adding the pre-warmed cofactor mixture. Include control reactions: a negative control without cofactors and a positive control using a compound with known metabolic instability.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 60 minutes).

• Termination: Stop the reaction by adding two volumes of ice-cold acetonitrile to precipitate the proteins.

• Sample Processing: Vortex the tubes and centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated protein.[16]

• Analysis: Carefully transfer the supernatant to an analysis vial. Analyze the sample using LC-MS/MS to identify and quantify the remaining parent dye and the newly formed amine metabolites.

Protocol 2: Bacterial Reverse Mutation Assay (Ames Test - OECD 471)

Causality: The Ames test is a gold-standard, regulatory-accepted method for assessing the mutagenic potential of a chemical.[17][18] It uses several strains of Salmonella typhimurium and E. coli with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine or tryptophan, respectively). A positive result (mutagenesis) is indicated when the test substance causes a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium. The inclusion of the liver S9 fraction is critical, as it allows for the detection of mutagens that require metabolic activation, which is the case for most azo dye metabolites.[19]

Caption: Experimental workflow for the Ames Test (OECD 471).

Step-by-Step Methodology:

• Strain Preparation: Prepare overnight cultures of the required bacterial tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA).

• Metabolic Activation: Prepare the S9 mix (liver S9 fraction + cofactors) as described in Protocol 1.

• Test Mixture: In a test tube, combine 100 µL of the bacterial culture, 50 µL of the test compound at various concentrations (or the metabolite mixture from Protocol 1), and 500 µL of the S9 mix (for activated testing) or buffer (for non-activated testing).

• Plating: Add 2 mL of molten top agar (containing a trace amount of histidine/tryptophan to allow for a few initial cell divisions) to the test mixture, vortex briefly, and pour onto the surface of a minimal glucose agar plate.

• Controls: Prepare parallel plates for a negative (vehicle) control and positive controls (known mutagens like 2-nitrofluorene for -S9 and 2-aminoanthracene for +S9) for each bacterial strain.

• Incubation: Incubate the plates inverted at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it produces a dose-dependent increase in revertant colonies that is at least double the background (negative control) count. Also, assess for cytotoxicity by observing the thinning of the background bacterial lawn.

Protocol 3: Cytotoxicity Assessment using MTT Assay

Causality: While genotoxicity assesses mutagenic potential, cytotoxicity assays measure direct harm to cells, leading to death. The MTT assay is a reliable, colorimetric method to quantify cell viability.[20] Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan crystals.[21] The amount of formazan produced is directly proportional to the number of viable cells, providing a quantitative measure of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed a relevant cell line (e.g., HepG2 human liver cells) into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[22]

• Compound Exposure: Treat the cells with various concentrations of the test azo dye or its isolated metabolites for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control.

• MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh medium plus 10 µL of MTT solution (5 mg/mL in PBS) to each well.[23]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.[21][23]

• Solubilization: Carefully remove the MTT-containing medium. Add 100-150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple formazan crystals.[22][23]

• Absorbance Reading: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance of the solution in each well using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells. Plot the results to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell viability).

Conclusion

The toxicity of methyl-substituted azo dyes is a complex issue, dictated not by the parent compound's structure alone, but by the identity and subsequent metabolic fate of its aromatic amine metabolites. This guide has established that the number and position of methyl groups are critical determinants of toxic potential, with substitutions at the para- and ortho-positions being of particular concern. A scientifically rigorous assessment of these compounds requires a multi-faceted approach. By integrating in vitro metabolism assays with robust genotoxicity and cytotoxicity screens, researchers can effectively characterize the risk profile of these widely used chemicals. The protocols detailed herein provide a validated framework for generating the reliable, comparative data needed to guide safer chemical design and ensure regulatory compliance.

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A Senior Application Scientist's Guide to Confirming the Purity of 4-Acetamido-2',3-dimethylazobenzene

Introduction: The Critical Need for Purity Assessment

4-Acetamido-2',3-dimethylazobenzene is an aryl azo compound, a class of molecules widely used as dyes and recognized for their photoswitchable properties.[1] In research and development, particularly in fields like materials science and drug discovery, the purity of such a compound is not merely a quality metric—it is the foundation of reliable, reproducible, and meaningful results. Impurities, even in trace amounts, can lead to misleading experimental outcomes, alter biological activity, or compromise the structural integrity of materials.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously confirm the purity of 4-Acetamido-2',3-dimethylazobenzene samples. We will move beyond simple pass/fail criteria and delve into an orthogonal analytical strategy that provides a holistic and trustworthy assessment of a sample's identity, purity, and structural integrity.

The Orthogonal Approach: A Foundation of Trust

In analytical science, relying on a single technique is a significant risk. Each method has inherent biases and limitations. An "orthogonal method" is an independent technique intended to measure the same attribute using a different scientific principle.[2] By employing a multi-technique, orthogonal approach, we create a self-validating system that builds confidence in the final purity assessment. For a molecule like 4-Acetamido-2',3-dimethylazobenzene, a robust strategy combines a primary quantitative technique with powerful confirmatory methods.

Our recommended orthogonal approach integrates three core techniques:

• High-Performance Liquid Chromatography (HPLC): For quantitative purity assessment and separation of impurities.

• Mass Spectrometry (MS): For unambiguous confirmation of molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation and confirmation.

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Structure-Activity Relationship of 4-Acetamido-2',3-dimethylazobenzene Analogues: A Comparative Guide for Drug Development Professionals

This guide provides an in-depth comparative analysis of the structure-activity relationship (SAR) of 4-Acetamido-2',3-dimethylazobenzene analogues. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven insights to illuminate the nuanced relationship between chemical structure and biological activity within this class of compounds. Our exploration is grounded in established experimental evidence and mechanistic understanding, offering a critical resource for the rational design of novel chemical entities.

Introduction: The Significance of SAR in Azo Compound Carcinogenicity

Azo compounds, characterized by the R-N=N-R' functional group, are a diverse class of chemicals with wide industrial applications. However, a significant number of these compounds, particularly those containing amino groups, are recognized as procarcinogens. The biological activity of these molecules is intimately linked to their chemical structure, which dictates their metabolic fate and subsequent interaction with cellular macromolecules. 4-Acetamido-2',3-dimethylazobenzene serves as a key scaffold for investigating these relationships. The acetamido group and the positions of the methyl substituents on the azobenzene backbone are critical determinants of its carcinogenic potential. Understanding the SAR of its analogues is paramount for predicting the toxicity of new chemical entities and for designing safer alternatives.

The central hypothesis underpinning the carcinogenicity of many aromatic amines and azo dyes is their metabolic activation to reactive electrophilic species that can form covalent adducts with DNA.[1][2] This process is often tissue-specific, with the liver being a primary site of metabolism and, consequently, a target for carcinogenesis. This guide will dissect how subtle modifications to the 4-Acetamido-2',3-dimethylazobenzene structure can profoundly influence this activation process and the ultimate biological outcome.

Synthesis and Characterization of Analogues

The systematic evaluation of SAR necessitates the synthesis of a library of analogues with varied substitution patterns. A general synthetic approach for 4-Acetamido-2',3-dimethylazobenzene analogues involves a diazo coupling reaction.

General Synthetic Protocol

A typical synthesis begins with the diazotization of a substituted aniline, followed by coupling with an appropriate N-acetylated aniline derivative. For instance, the synthesis of the parent compound, 4-Acetamido-2',3-dimethylazobenzene, would involve the diazotization of 2,3-dimethylaniline and its subsequent coupling with N-acetylaniline.

Experimental Protocol: Synthesis of a 4-Acetamido-2',3-dimethylazobenzene Analogue

• Diazotization: Dissolve the desired substituted aniline (1.0 eq.) in a solution of hydrochloric acid (3.0 eq.) and water. Cool the mixture to 0-5 °C in an ice bath. Add a solution of sodium nitrite (1.1 eq.) in water dropwise while maintaining the temperature below 5 °C. Stir the resulting diazonium salt solution for 30 minutes at this temperature.

• Coupling Reaction: In a separate flask, dissolve the N-acetylated aniline derivative (1.0 eq.) in a suitable solvent such as ethanol or acetic acid. Cool this solution to 0-5 °C.

• Addition: Slowly add the cold diazonium salt solution to the solution of the N-acetylated aniline derivative with vigorous stirring. Maintain the temperature below 10 °C.

• Neutralization: After the addition is complete, slowly add a solution of sodium acetate or another suitable base to adjust the pH to 4-5, promoting the coupling reaction.

• Isolation: Stir the reaction mixture for several hours, allowing it to gradually warm to room temperature. The azo compound will precipitate out of the solution. Collect the solid product by filtration, wash with cold water, and then a small amount of cold ethanol.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure analogue.

Structural Characterization

Confirmation of the synthesized analogues' structures is achieved through a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for elucidating the precise substitution pattern on the aromatic rings.[3] The chemical shifts and coupling constants of the aromatic protons provide definitive evidence of the substituent positions.

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the molecular weight and elemental composition of the synthesized compounds.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity of the final compounds.[5]

Comparative Biological Activity: A Structure-Activity Relationship Analysis

The carcinogenic potential of 4-Acetamido-2',3-dimethylazobenzene analogues is primarily assessed through their genotoxicity and cytotoxicity. The following table summarizes representative data based on established SAR principles for aminoazobenzene compounds, illustrating how structural modifications can impact biological activity. The genotoxicity is often evaluated using the Ames test, which measures the mutagenic potential of a compound, while cytotoxicity is typically determined by measuring the half-maximal inhibitory concentration (IC50) in relevant cell lines, such as human hepatoma (HepG2) cells.[6][7]

Table 1: Representative Structure-Activity Relationship Data for 4-Acetamido-2',3-dimethylazobenzene Analogues

Compound	R1	R2	R3	R4	Genotoxicity (Ames Test, TA98 +S9)	Cytotoxicity (HepG2, IC50 µM)
1 (Parent)	H	H	CH3	CH3	+++	25
2	H	H	H	H	++	50
3	OCH3	H	CH3	CH3	++++	15
4	H	OCH3	CH3	CH3	+	75
5	H	H	H	OCH3	++	40
6	H	H	CH3	H	++	35
7 (Amino)	H	H	CH3	CH3	++++	10

Genotoxicity is represented qualitatively: ++++ (highly genotoxic), +++ (moderately genotoxic), ++ (weakly genotoxic), + (very weakly genotoxic). The amino analogue (Compound 7) refers to the deacetylated form, 4-Amino-2',3-dimethylazobenzene.

Interpretation of SAR Data:

• Role of Methyl Groups: A comparison between the parent compound 1 and its demethylated analogue 2 suggests that the methyl groups at the 2' and 3 positions enhance both genotoxicity and cytotoxicity. This is likely due to steric and electronic effects that influence the metabolic activation process.

• Effect of Methoxy Substitution: The position of a methoxy group has a dramatic impact on activity. A methoxy group at the 3-position (Compound 3 ) significantly increases both genotoxicity and cytotoxicity compared to the parent compound.[2] This is attributed to the electronic-donating nature of the methoxy group, which can facilitate metabolic activation. In contrast, a methoxy group at the 2-position (Compound 4 ) markedly reduces activity, suggesting it may hinder the necessary metabolic transformations.[2] A methoxy group on the other ring (Compound 5 ) has a less pronounced effect.

• Importance of the Acetamido Group: The presence of the amino group is critical for genotoxicity.[6] The deacetylated analogue, 4-Amino-2',3-dimethylazobenzene (Compound 7 ), is expected to be highly genotoxic and cytotoxic, as the free amino group is readily available for metabolic N-oxidation. The acetamido group in the parent compound can be considered a pro-moiety, which upon in vivo deacetylation, unmasks the more reactive amino group.

Mechanism of Action: Metabolic Activation and DNA Adduct Formation

The carcinogenicity of 4-Acetamido-2',3-dimethylazobenzene and its analogues is not due to the parent compounds themselves but rather their metabolic activation into reactive electrophiles. This multi-step process primarily occurs in the liver and involves several key enzymatic reactions.

Metabolic Activation Pathway

• Deacetylation: The acetamido group can be hydrolyzed by amidases to yield the corresponding primary aromatic amine.

• N-Oxidation: The primary amino group is then oxidized by cytochrome P450 enzymes (CYPs) to form an N-hydroxyarylamine.[1]

• Esterification: The N-hydroxyarylamine can be further activated by sulfotransferases (SULTs) or N-acetyltransferases (NATs) to form highly reactive N-sulfonyloxy or N-acetoxy esters.[1]

• Formation of Nitrenium Ion: These esters are unstable and can spontaneously decompose to form a highly electrophilic nitrenium ion.

• DNA Adduct Formation: The nitrenium ion can then react with nucleophilic sites on DNA bases, primarily at the C8 and N2 positions of guanine, to form covalent DNA adducts.[2][8] These adducts can lead to mutations during DNA replication if not repaired, ultimately initiating the process of carcinogenesis.

Caption: General experimental workflow for SAR studies.

Conclusion and Future Directions

The structure-activity relationship of 4-Acetamido-2',3-dimethylazobenzene analogues is a complex interplay of steric and electronic factors that govern their metabolic activation and subsequent genotoxicity. The presence and position of substituents on the azobenzene core are critical determinants of carcinogenic potential. This guide has provided a framework for understanding these relationships, from the synthesis and characterization of analogues to their biological evaluation and mechanistic interpretation.

Future research should focus on developing quantitative structure-activity relationship (QSAR) models to more accurately predict the carcinogenicity of novel azo compounds. Furthermore, exploring the role of other metabolic pathways and the interplay of different enzyme polymorphisms in human populations will provide a more comprehensive understanding of individual susceptibility to these carcinogens. This knowledge is crucial for the rational design of safer chemicals and for the risk assessment of existing azo compounds.

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A Senior Application Scientist's Guide to the Comparative Analysis of 4-Acetamido-2',3-dimethylazobenzene Metabolites

For researchers, scientists, and drug development professionals, understanding the metabolic fate of xenobiotics is paramount for assessing their efficacy and potential toxicity. This guide provides an in-depth comparative analysis of the metabolites of 4-Acetamido-2',3-dimethylazobenzene, also known as o-Acetamidoazotoluene. Drawing upon established metabolic pathways of structurally analogous azo dyes, this document outlines the predicted biotransformation of the parent compound and presents a comprehensive experimental framework for the identification, quantification, and comparative analysis of its metabolites.

Introduction: The Significance of Metabolite Profiling for Azo Domes

4-Acetamido-2',3-dimethylazobenzene belongs to the azo class of compounds, characterized by the -N=N- functional group. While widely used as dyes, certain azo compounds and their metabolites have been implicated in genotoxicity and carcinogenicity. The metabolic cleavage of the azo bond can lead to the formation of aromatic amines, which are often the ultimate carcinogenic species. Therefore, a thorough understanding of the metabolic pathways of 4-Acetamido-2',3-dimethylazobenzene is crucial for a comprehensive risk assessment.

The N-acetyl group in the parent compound suggests a potential detoxification pathway. However, the overall metabolic profile is a complex interplay of activation and deactivation reactions. This guide will explore these pathways and provide the rationale for the experimental designs aimed at elucidating the complete metabolic picture.

Predicted Metabolic Pathways of 4-Acetamido-2',3-dimethylazobenzene

Based on the known metabolism of related aminoazobenzene derivatives, the metabolism of 4-Acetamido-2',3-dimethylazobenzene is predicted to proceed through three primary pathways: azo bond reduction, N-deacetylation, and aromatic hydroxylation. These pathways can occur sequentially or in parallel, leading to a diverse array of metabolites.

Caption: Predicted metabolic pathways of 4-Acetamido-2',3-dimethylazobenzene.

Azo Bond Reduction

The primary and most significant metabolic pathway for azo dyes is the reductive cleavage of the azo bond. This reaction is catalyzed by azoreductases, which are present in the liver microsomes (cytochrome P450 system) and, importantly, in the gut microbiota. This reduction yields two primary aromatic amine metabolites:

• o-toluidine: A known animal carcinogen.

• 4-Amino-2,3-dimethylacetanilide: An acetylated aromatic amine.

The relative contribution of hepatic versus microbial azoreduction can significantly impact the toxicological profile of the parent compound.

N-Deacetylation

The acetyl group on the parent molecule can be removed through the action of deacetylases, primarily in the liver. This pathway leads to the formation of:

• 4-Amino-2',3-dimethylazobenzene (o-Aminoazotoluene): This metabolite is a known carcinogen and its formation represents a bioactivation step.[1][2]

Aromatic Hydroxylation

The aromatic rings of the parent compound and its metabolites are susceptible to hydroxylation by cytochrome P450 enzymes. This is generally a detoxification pathway, increasing the water solubility of the compounds and facilitating their excretion. Hydroxylation can occur at various positions on either aromatic ring, leading to a variety of hydroxylated metabolites.

Experimental Design for Comparative Metabolite Analysis

To comprehensively analyze the metabolites of 4-Acetamido-2',3-dimethylazobenzene, a multi-pronged approach employing both in vitro and in vivo models is recommended. The following experimental workflow provides a robust framework for such an investigation.

Caption: Experimental workflow for comparative metabolite analysis.

In Vitro Metabolism Studies

In vitro systems are essential for elucidating the specific enzymes and pathways involved in the metabolism of the parent compound.

Protocol 1: Incubation with Liver Subcellular Fractions

• Objective: To assess the role of hepatic enzymes in the metabolism of 4-Acetamido-2',3-dimethylazobenzene.

• Materials:

  • Pooled human, rat, and mouse liver microsomes and S9 fractions.

  • NADPH regenerating system.

  • 4-Acetamido-2',3-dimethylazobenzene (substrate).

  • Phosphate buffer (pH 7.4).

• Procedure:

  • Pre-incubate liver fractions with the NADPH regenerating system at 37°C for 5 minutes.

  • Initiate the reaction by adding the substrate (final concentration, e.g., 10 µM).

  • Incubate for various time points (e.g., 0, 15, 30, 60, 120 minutes) at 37°C.

  • Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Centrifuge to pellet the protein and collect the supernatant for analysis.

Protocol 2: Incubation with Primary Hepatocytes

• Objective: To study the metabolism in a more physiologically relevant system that includes both Phase I and Phase II enzymes.

• Materials:

  • Cryopreserved human, rat, and mouse primary hepatocytes.

  • Hepatocyte culture medium.

  • 4-Acetamido-2',3-dimethylazobenzene (substrate).

• Procedure:

  • Thaw and plate hepatocytes according to the supplier's protocol.

  • After cell attachment, replace the medium with fresh medium containing the substrate.

  • Collect aliquots of the medium and/or cell lysates at various time points.

  • Process samples for LC-MS/MS analysis.

In Vivo Metabolism Studies

In vivo studies in animal models are critical for understanding the complete metabolic profile, including the contribution of the gut microbiota, and for assessing the pharmacokinetic properties of the parent compound and its metabolites.

Protocol 3: Rodent Dosing and Sample Collection

• Objective: To identify and quantify metabolites in a whole-animal system.

• Materials:

  • Sprague-Dawley rats or C57BL/6 mice.

  • 4-Acetamido-2',3-dimethylazobenzene formulated for oral gavage.

  • Metabolic cages for urine and feces collection.

• Procedure:

  • Acclimatize animals to metabolic cages.

  • Administer a single oral dose of the test compound.

  • Collect urine and feces at specified intervals (e.g., 0-8h, 8-24h, 24-48h).

  • At the end of the study, collect blood and liver tissue.

  • Process all biological matrices for metabolite analysis.

Analytical Methodology: LC-MS/MS for Metabolite Identification and Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the cornerstone for modern metabolite analysis, offering high sensitivity and selectivity.[3][4]

Protocol 4: Sample Preparation for LC-MS/MS Analysis

• Objective: To extract metabolites from biological matrices and remove interfering substances.

• Procedure (General):

  • Protein Precipitation: For plasma and urine, add a 3-fold excess of cold acetonitrile, vortex, and centrifuge.

  • Solid-Phase Extraction (SPE): For more complex matrices or to concentrate metabolites, use an appropriate SPE cartridge (e.g., C18) to bind the analytes of interest and wash away interferences.

  • Liquid-Liquid Extraction (LLE): An alternative to SPE for separating compounds based on their differential solubility in two immiscible liquids.

  • Evaporate the solvent and reconstitute the residue in a mobile phase-compatible solvent.[5]

Protocol 5: LC-MS/MS Analysis

• Objective: To separate, identify, and quantify the parent compound and its metabolites.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system.[6]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: Appropriate for the column dimensions.

  • Column Temperature: Typically 30-40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes to detect a wider range of metabolites.

  • Data Acquisition: Full scan MS to detect all ions, followed by data-dependent MS/MS to obtain fragmentation patterns for structural elucidation.[7]

  • Targeted Analysis: For quantification, use multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer for known metabolites.

Comparative Data Analysis and Interpretation

The data generated from the in vitro and in vivo experiments should be compared to build a comprehensive metabolic map and to understand species differences.

Table 1: Comparative Metabolite Profile

Metabolite	In Vitro (Human Microsomes)	In Vitro (Rat Hepatocytes)	In Vivo (Mouse Urine)	Predicted Genotoxicity
Parent Compound	+++	+++	+	Low
o-toluidine	+	++	+++	High
4-Amino-2,3-dimethylacetanilide	++	++	++	Moderate
o-Aminoazotoluene	+	+	++	High
Hydroxylated Parent	++	+	+	Low
Hydroxylated Metabolites	+	+	+	Low
(+++ High abundance, ++ Moderate abundance, + Low abundance)

This table provides a template for summarizing the comparative abundance of the predicted metabolites across different experimental systems. The "Predicted Genotoxicity" column is based on existing literature for the identified or structurally similar compounds.

Genotoxicity Assessment of Key Metabolites

Given the potential for azo dye metabolites to be genotoxic, it is essential to assess the mutagenic potential of the major metabolites identified.

Protocol 6: Ames Test (Bacterial Reverse Mutation Assay)

• Objective: To assess the mutagenic potential of the identified metabolites.

• Procedure: Conduct the Ames test using various strains of Salmonella typhimurium with and without metabolic activation (S9 fraction).

Protocol 7: Comet Assay (Single Cell Gel Electrophoresis)

• Objective: To detect DNA damage in eukaryotic cells exposed to the metabolites.

• Procedure: Treat a suitable cell line (e.g., HepG2) with the metabolites and perform the comet assay to visualize DNA strand breaks.

Conclusion

The comparative analysis of 4-Acetamido-2',3-dimethylazobenzene metabolites requires a systematic and multi-faceted approach. By combining predictive metabolism with robust in vitro and in vivo experimental designs and state-of-the-art analytical techniques, researchers can gain a comprehensive understanding of the biotransformation of this compound. This knowledge is critical for accurately assessing its potential health risks and for making informed decisions in drug development and chemical safety. The experimental framework provided in this guide serves as a valuable resource for scientists undertaking such investigations.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Acetamido-2',3-dimethylazobenzene

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides essential, immediate safety and logistical information for the proper disposal of 4-Acetamido-2',3-dimethylazobenzene, a compound that necessitates a cautious approach due to conflicting safety data and its classification as an azo compound. Our goal is to provide a clear, step-by-step methodology that ensures the safety of laboratory personnel and compliance with regulatory standards.

Understanding the Hazard Profile: Why Caution is Critical

The existing safety data for 4-Acetamido-2',3-dimethylazobenzene presents a challenge. While some suppliers classify it as a non-hazardous substance, others identify it as an acute oral toxin and a suspected carcinogen. This discrepancy, coupled with the known risks associated with azo dyes, mandates that we adopt a conservative approach and handle this compound as a hazardous substance.

Azo compounds, as a class, are recognized for their potential to be hazardous. Some can be carcinogenic, and their disposal is a significant environmental concern[1][2]. For instance, the related compound 4-Dimethylaminoazobenzene is identified as a carcinogen and requires handling with extreme caution[3]. Therefore, the procedures outlined in this guide are designed to mitigate the highest potential risk associated with 4-Acetamido-2',3-dimethylazobenzene.

Key Hazards to Consider:

• Potential Carcinogenicity: The possibility that this compound may cause cancer necessitates stringent handling and disposal protocols to minimize exposure.

• Acute Toxicity: Ingestion may be harmful, highlighting the need for appropriate personal protective equipment (PPE) and safe handling practices.

• Environmental Hazard: Azo dyes can be persistent in the environment and may have toxic effects on aquatic life[1][4].

The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the disposal of 4-Acetamido-2',3-dimethylazobenzene, from the point of generation to final collection by a certified hazardous waste management service.

Immediate Handling and Segregation at the Source

Objective: To safely collect and segregate the waste at the point of generation to prevent cross-contamination and accidental exposure.

Materials:

• Designated, leak-proof, and clearly labeled hazardous waste container

• Appropriate Personal Protective Equipment (PPE):

  • Nitrile gloves

  • Safety goggles

  • Lab coat

• Chemical fume hood

Procedure:

• Work in a Ventilated Area: All handling of 4-Acetamido-2',3-dimethylazobenzene and its waste should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Wear Appropriate PPE: Always wear nitrile gloves, safety goggles, and a lab coat when handling the compound or its waste.

• Segregate Waste:

  • Solid Waste: Collect any solid 4-Acetamido-2',3-dimethylazobenzene waste, including contaminated personal protective equipment (gloves, etc.), weigh boats, and paper towels, in a designated, leak-proof solid waste container.

  • Liquid Waste: If the compound is in solution, collect the liquid waste in a separate, compatible, and leak-proof liquid waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Label the Container: Immediately label the waste container with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Acetamido-2',3-dimethylazobenzene"

  • The primary hazard(s): "Toxic," "Suspected Carcinogen"

  • The date of accumulation

  • The name of the principal investigator or lab group

Accumulation and Storage in the Laboratory

Objective: To safely store the hazardous waste in the laboratory prior to its removal by a certified disposal service, in compliance with institutional and regulatory guidelines.

Procedure:

• Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA within the laboratory. This area must be under the control of the laboratory personnel and away from general traffic[5].

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Keep Containers Closed: Ensure the waste container is always securely closed, except when adding waste[6].

• Monitor Accumulation Limits: Be aware of your institution's limits for the amount of hazardous waste that can be stored in an SAA and the timeframe for its removal.

Disposal Decision-Making and Logistics

The proper disposal of 4-Acetamido-2',3-dimethylazobenzene requires coordination with your institution's EHS office and a licensed hazardous waste disposal company.

Consultation and Coordination

It is imperative to consult with your institution's EHS department before initiating any disposal procedure. They will provide specific guidance based on local, state, and federal regulations and will have established procedures for the collection of hazardous waste.

Final Disposal Pathway

The most common and recommended disposal method for a potentially carcinogenic chemical like 4-Acetamido-2',3-dimethylazobenzene is incineration by a licensed hazardous waste management facility[7]. This method ensures the complete destruction of the compound.

The following DOT graph illustrates the decision-making process for the disposal of 4-Acetamido-2',3-dimethylazobenzene.

Caption: Disposal workflow for 4-Acetamido-2',3-dimethylazobenzene.

Spill Management: Immediate Response Protocol

In the event of a spill, prompt and appropriate action is crucial to minimize exposure and environmental contamination.

Procedure:

• Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.

• Don PPE: Before attempting to clean the spill, don appropriate PPE, including a lab coat, safety goggles, and double nitrile gloves.

• Contain the Spill: For a solid spill, carefully cover it with a damp paper towel to avoid generating dust. For a liquid spill, contain it with an absorbent material.

• Clean the Spill:

  • Carefully wipe up the spill with absorbent pads, working from the outside in.

  • Place all contaminated materials in a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable laboratory decontaminant, followed by soap and water.

• Report the Spill: Report the incident to your supervisor and the EHS office, as per your institution's policy.

Conclusion: A Commitment to Safety

The responsible disposal of 4-Acetamido-2',3-dimethylazobenzene is a critical aspect of laboratory safety. Due to the conflicting information regarding its hazard profile, a conservative approach that treats it as a hazardous substance is essential. By following the detailed procedures outlined in this guide and maintaining open communication with your institution's EHS department, you can ensure the safety of yourself, your colleagues, and the environment.

References

• New Jersey Department of Health. (n.d.). Hazard Substance Fact Sheet: 4-Dimethylaminoazobenzene. Retrieved from [Link]

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• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Nipissing University. (2019). Hazardous Materials Disposal Guide. Retrieved from [Link]

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• Sureshvarr, K., et al. (2010). Removal of azo dye compounds from paper industries wastes using phytoremediation methodology. ResearchGate. [Link]

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• U.S. Environmental Protection Agency. (2025). Household Hazardous Waste (HHW). Retrieved from [Link]

• TSI Journals. (2009). Removal of azo dye compounds from paper industries wastes using phytoremediation methodology. Retrieved from [Link]

• C&EN. (2024, August 30). C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal [Video]. YouTube. [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• University of Wisconsin-Milwaukee. (n.d.). Hazardous Waste - FAA USA Environmental Protection Program. Retrieved from [Link]

• Occupational Safety and Health Administration. (2011). Laboratory Safety Guidance. Retrieved from [Link]

• Emory University. (n.d.). Hazardous Waste - EHSO Manual 2025-2026. Retrieved from [Link]

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